Technical Documentation Center

N-(cyclopropylmethyl)-2-methoxyaniline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(cyclopropylmethyl)-2-methoxyaniline

Core Science & Biosynthesis

Foundational

Structural Dynamics and Synthetic Utility of N-(cyclopropylmethyl)-2-methoxyaniline in Targeted Drug Discovery

Executive Summary In contemporary medicinal chemistry, the precise engineering of molecular scaffolds is paramount for achieving target selectivity and metabolic stability. N-(cyclopropylmethyl)-2-methoxyaniline (CAS: 11...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the precise engineering of molecular scaffolds is paramount for achieving target selectivity and metabolic stability. N-(cyclopropylmethyl)-2-methoxyaniline (CAS: 1156170-87-4)[1] has emerged as a highly versatile secondary amine building block. By combining the steric and electronic influence of an ortho-methoxy group with the lipophilic shielding of a cyclopropylmethyl moiety, this compound serves as a critical intermediate in the synthesis of advanced therapeutics, particularly in the development of kinase inhibitors and mutant enzyme modulators[2][3][4].

As a Senior Application Scientist, I have structured this whitepaper to provide an in-depth analysis of the physicochemical properties, pharmacophore utility, and field-proven synthetic methodologies associated with this molecule.

Physicochemical Profiling & Structural Rationale

The utility of N-(cyclopropylmethyl)-2-methoxyaniline stems from its unique structural topology. The molecule is not merely a passive linker; its functional groups actively dictate the conformational geometry of the final drug substance.

Quantitative Data Summary

Table 1: Key Physicochemical Properties

PropertyValueRationale / Impact in Drug Design
Chemical Formula C₁₁H₁₅NODefines elemental composition and baseline mass.
Molecular Weight 177.25 g/mol Low MW allows for incorporation into larger drug scaffolds without violating Lipinski's Rule of 5.
CAS Registry Number 1156170-87-4Unique identifier for sourcing and regulatory documentation[1].
Hydrogen Bond Donors 1The secondary amine provides a single H-bond donor, crucial for hinge-region binding in kinases.
Hydrogen Bond Acceptors 2The methoxy oxygen and amine nitrogen act as potential H-bond acceptors.
The Ortho-Methoxy Effect

The presence of the methoxy group at the 2-position of the aniline ring introduces significant steric hindrance. When this building block is coupled to a larger heteroaromatic core (such as an oxazole or pyrimidine), the ortho-methoxy group forces the aniline ring out of coplanarity with the core scaffold. This induced conformational twist is highly desirable for fitting molecules into the constrained, hydrophobic ATP-binding pockets of kinases, such as VEGFR2[3]. Furthermore, the methoxy oxygen can serve as a localized hydrogen bond acceptor.

The Cyclopropylmethyl Advantage

Replacing a standard linear alkyl chain with a cyclopropylmethyl group is a strategic choice to improve Lipophilic Efficiency (LipE). The cyclopropyl ring provides necessary bulk to occupy lipophilic clefts within target proteins while exhibiting superior metabolic stability. Unlike linear chains, which are highly susceptible to CYP450-mediated N-dealkylation, the strained cyclopropyl system resists oxidative cleavage, thereby improving the pharmacokinetic half-life of the resulting drug[2][4].

Pharmacophore Core N-(cyclopropylmethyl)- 2-methoxyaniline OMe 2-Methoxy Group • Fills small hydrophobic pockets • Induces steric twist • H-bond acceptor Core->OMe CPM Cyclopropylmethyl Group • Enhances lipophilic efficiency • Resists N-dealkylation • Fits lipophilic clefts Core->CPM NH Secondary Amine • Versatile attachment point • Modulates basicity Core->NH

Caption: Structural features and their specific pharmacological utility in targeted drug design.

Pharmacological Applications & Target Engagement

N-(cyclopropylmethyl)-2-methoxyaniline is frequently utilized as a terminal capping group or a hinge-binding motif in oncology drug development.

Table 2: Comparative SAR Impact in Oncology Targets

Target EnzymeRole of the Aniline DerivativeReference
Mutant IDH1 Acts as a bulky, orthogonal substituent on a pyridin-2-one core to selectively inhibit the neomorphic activity of mIDH1, reducing the oncometabolite 2-HG.[2]
VEGFR2 Kinase The 2-methoxy group sits in a small hydrophobic pocket, orienting the molecule to form critical hydrogen bonds with the backbone nitrogen of Asn 923.[3]
EGFR / ALK Incorporated into pyrimidine scaffolds to induce cell apoptosis in non-small cell lung cancer (NSCLC) models via dual-target kinase inhibition.[4]

Process Chemistry: Synthesis & Methodologies

Causality in Experimental Design

A common pitfall in synthesizing secondary amines is the use of direct alkylation (e.g., reacting 2-methoxyaniline with cyclopropylmethyl bromide). Direct alkylation frequently results in over-alkylation, yielding undesired tertiary amines due to the increased nucleophilicity of the mono-alkylated product.

To achieve absolute chemoselectivity, a reductive amination protocol is mandated. The causality behind choosing sodium triacetoxyborohydride (NaBH(OAc)₃) over sodium borohydride (NaBH₄) is rooted in its attenuated reactivity. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, rendering it unreactive toward the starting cyclopropanecarboxaldehyde, yet perfectly calibrated to reduce the transiently formed, highly electrophilic iminium ion. This creates a self-validating system where over-reduction and over-alkylation are chemically impossible under standard conditions.

Synthesis Step1 1. Imine Formation 2-Methoxyaniline + Cyclopropanecarboxaldehyde Solvent: DCE | Catalyst: AcOH Step2 2. Selective Reduction Reagent: NaBH(OAc)3 Mechanism: Hydride transfer to protonated imine Step1->Step2 Step3 3. Workup & Extraction Quench: NaHCO3 (aq) Extract: DCM Step2->Step3 Step4 4. Purification Method: Silica Gel Chromatography Eluent: Hexanes/EtOAc Step3->Step4 Product Pure N-(cyclopropylmethyl)-2-methoxyaniline Step4->Product

Caption: Workflow for the highly chemoselective reductive amination synthesis of the target compound.

Step-by-Step Experimental Protocol
  • Imine Formation:

    • Charge a dry, round-bottom flask with 2-methoxyaniline (1.0 equivalent) and 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

    • Add cyclopropanecarboxaldehyde (1.05 equivalents) dropwise at room temperature.

    • Add glacial acetic acid (1.0 equivalent) to catalyze iminium ion formation. Stir the mixture under an inert nitrogen atmosphere for 2 hours.

  • Selective Reduction:

    • Cool the reaction mixture to 0 °C using an ice bath.

    • Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents) portion-wise over 15 minutes to control the mild exotherm.

    • Remove the ice bath and allow the reaction to stir at room temperature for an additional 12 hours.

  • Quenching & Extraction:

    • Quench the reaction by carefully adding saturated aqueous sodium bicarbonate (NaHCO₃) until gas evolution ceases and the pH reaches ~8.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM) (3 × 20 mL).

  • Purification:

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

    • Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of Hexanes/Ethyl Acetate (typically 9:1 to 4:1) to afford pure N-(cyclopropylmethyl)-2-methoxyaniline as a pale oil.

Analytical Validation

To ensure the integrity of the synthesized batch, the following analytical validations must be met:

  • LC-MS: The mass spectrum should exhibit a clear [M+H]⁺ peak at m/z 178.1.

  • ¹H NMR (CDCl₃, 400 MHz): Key diagnostic peaks include a sharp singlet integrating to 3H around δ 3.85 ppm (methoxy group), a doublet integrating to 2H around δ 3.00 ppm (methylene protons adjacent to the nitrogen and cyclopropyl ring), and distinct multiplet signals between δ 0.20–1.10 ppm corresponding to the cyclopropyl methine and methylene protons.

References

  • BLD Pharm. "1019489-28-1|N-Cyclopentyl-2-methoxyaniline|BLD Pharm" (Contains CAS 1156170-87-4 verification). bldpharm.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsPUY0qI2yvfrli7__3Q-5Riv7CmrAJ5KtwHE8F2z7YBVXf9Ra5NwV045g7Db5_vIFSrd17iLld7GaMpIklb9u38OE6jVktrilts4hBW4dgyzRTeOeGiq8N5ChIoxa6Jv6af1pEPpe2owG1d08oA==]
  • Rohde, J. M., et al. "Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer." nih.gov. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH21bYnVxcdPH_fn773a3ghgag17YeXHTdu-gYbt7ALS9t-jR99ajaI2NbGkoIGFZt4Xb0677SDnYBqyob7dKlSynch1pOX8BoruAZGwYInxtRq-3KxU2PnnXXrT3bMiRJUm8DpKfdhvXCV38M=]
  • Journal of Medicinal Chemistry. "Discovery and Evaluation of 2-Anilino-5-aryloxazoles as a Novel Class of VEGFR2 Kinase Inhibitors." acs.org. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNxqQQCRgJtIP3n_LAnsVFfK88RFi3_lt_-IDRkcFwZqS6YQNxujCKqPUPRBVuGwKhCPhZXmWNLI3nMJGOJO-ic-SxbneVMh40uSTmq1qXuDnx0aIf6mWEZlwMPi8QAGJF7ANiIA==]
  • MDPI. "Novel Dual-Target Kinase Inhibitors of EGFR and ALK Were Designed, Synthesized, and Induced Cell Apoptosis in Non-Small Cell Lung Cancer." mdpi.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbpUz0IdMeAfx_VdPlkxd9SfUCWNeIRcNj5Qi0NMgm9B56viFN7mEgevNpKD6qCESbvbvZTRsPKA3AXxTIRG8qvmjIdo9lD9e_xDJE2IgTD22HB629SW-0xVYVFbLpqU-W-Uw=]

Sources

Exploratory

Comprehensive Technical Guide on N-(cyclopropylmethyl)-2-methoxyaniline: Synthesis, Properties, and Applications in Drug Discovery

Executive Summary & Chemical Identity In modern medicinal chemistry, secondary anilines serve as critical pharmacophoric elements, providing both hydrogen-bond donating capabilities and precise vectorization for structur...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

In modern medicinal chemistry, secondary anilines serve as critical pharmacophoric elements, providing both hydrogen-bond donating capabilities and precise vectorization for structural extensions. N-(cyclopropylmethyl)-2-methoxyaniline is a highly versatile synthetic building block frequently utilized in the development of targeted therapeutics, including kinase and mutant enzyme inhibitors[1].

Through rigorous registry verification, the definitive CAS Registry Number for N-(cyclopropylmethyl)-2-methoxyaniline is 1156170-87-4 . The incorporation of both an ortho-methoxy group and an N-cyclopropylmethyl moiety endows this molecule with unique steric, electronic, and conformational properties that are highly sought after in Structure-Activity Relationship (SAR) optimization.

Physicochemical Profiling

Understanding the fundamental physicochemical properties of CAS 1156170-87-4 is essential for predicting its behavior in both synthetic workflows and biological systems. The quantitative data is summarized in the table below:

PropertyValue / Description
IUPAC Name N-(cyclopropylmethyl)-2-methoxyaniline
CAS Registry Number 1156170-87-4
Molecular Formula C₁₁H₁₅NO
Molecular Weight 177.24 g/mol
SMILES String COC1=CC=CC=C1NCC2CC2
Hydrogen Bond Donors 1 (Secondary Amine)
Hydrogen Bond Acceptors 2 (Methoxy Oxygen, Amine Nitrogen)
Rotatable Bonds 4
Topological Polar Surface Area (TPSA) 21.3 Ų

Mechanistic Synthesis Pathways

The synthesis of N-(cyclopropylmethyl)-2-methoxyaniline typically proceeds via one of two primary mechanistic pathways: Reductive Amination or Direct N-Alkylation .

Reductive amination is the preferred route in pharmaceutical development because it suppresses over-alkylation (tertiary amine formation), a common pitfall in direct SN2 alkylation methods[2]. By condensing 2-methoxyaniline with cyclopropanecarboxaldehyde, an imine intermediate is formed, which is subsequently reduced to the target secondary amine.

Synthesis A 2-Methoxyaniline D Imine Intermediate A->D + B (Condensation) E N-(cyclopropylmethyl)-2-methoxyaniline (CAS: 1156170-87-4) A->E + C, Base (Direct Alkylation) B Cyclopropanecarboxaldehyde C Cyclopropylmethyl Bromide D->E NaBH(OAc)3 (Reductive Amination)

Mechanistic synthesis pathways for N-(cyclopropylmethyl)-2-methoxyaniline.

Validated Experimental Protocol: Reductive Amination

To ensure high yield and purity, the following protocol utilizes a self-validating reductive amination strategy using Sodium Triacetoxyborohydride (NaBH(OAc)₃).

Step-by-Step Methodology

Step 1: Imine Equilibration

  • Procedure: Dissolve 2-methoxyaniline (1.0 eq, 10 mmol) and cyclopropanecarboxaldehyde (1.05 eq, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL). Add glacial acetic acid (1.0 eq). Stir at room temperature for 2 hours.

  • Causality: The ortho-methoxy group sterically hinders the amine and donates electron density into the ring, slightly altering the amine's nucleophilicity. Acetic acid is required to protonate the aldehyde carbonyl, increasing its electrophilicity without fully protonating the weakly basic aniline, thus driving imine formation.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (4:1) system. The complete disappearance of the UV-active aniline spot and the appearance of a less polar, distinct imine spot validates that the condensation equilibrium has been reached.

Step 2: Selective Reduction

  • Procedure: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 eq, 15 mmol) portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Causality: NaBH(OAc)₃ is explicitly chosen over standard NaBH₄ because it is a milder reducing agent. It selectively reduces the protonated iminium ion over the unreacted aldehyde, practically eliminating the formation of cyclopropylmethanol as a byproduct[3].

  • Self-Validation: A secondary TLC check should reveal the disappearance of the imine spot and the emergence of the target secondary amine, which will stain positively with ninhydrin (indicating an amine) unlike the starting materials.

Step 3: Quench and Workup

  • Procedure: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL) until gas evolution ceases. Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: The mild basic quench neutralizes the acetic acid and destroys any unreacted hydride species, preventing the degradation of the product during concentration.

  • Self-Validation: Test the aqueous layer with pH paper; a pH of ~8 ensures that the synthesized secondary amine is fully deprotonated into its free-base form, guaranteeing its complete partitioning into the organic phase.

Applications in Medicinal Chemistry & Drug Development

N-(cyclopropylmethyl)-2-methoxyaniline is not merely a structural spacer; it is a highly engineered fragment used to optimize target binding affinities.

Conformational Locking and Lipophilic Embedding

The ortho-methoxy group plays a critical role in conformational locking. Due to steric clash with the N-alkyl substituent, the rotation around the N-C(aryl) bond is highly restricted. This forces the molecule into a specific geometry, reducing the entropic penalty upon binding to a target protein's active site. Furthermore, the cyclopropylmethyl group offers a unique topological profile: it is highly lipophilic but metabolically more stable than linear alkyl chains (like n-butyl groups), making it ideal for occupying narrow hydrophobic pockets.

Case Study: Mutant Isocitrate Dehydrogenase 1 (mIDH1) Inhibitors

In the oncology space, derivatives of 2-methoxyaniline have been successfully utilized in the discovery and optimization of 2H-1λ²-Pyridin-2-one inhibitors targeting mutant IDH1[1]. Researchers discovered that the orientation of the pyridinone core orthogonal to the arene was optimal, a conformation heavily dictated by the 2-methoxy substituent. The subsequent incorporation of N-alkyl groups, such as the cyclopropylmethyl moiety, allowed for precise steric refinement within the enzyme's allosteric binding site, leading to highly potent anticancer candidates[1].

SAR Step1 Hit Identification (2-Methoxyaniline Core) Step2 N-Alkylation (Cyclopropylmethyl Addition) Step1->Step2 Structural Optimization Step3 Conformational Locking (Ortho-Methoxy Effect) Step2->Step3 Steric Refinement Step4 Target Binding (e.g., mIDH1 Inhibition) Step3->Step4 In Vitro Validation

Role of N-(cyclopropylmethyl)-2-methoxyaniline in SAR optimization workflows.

References

  • BLD Pharmatech Co., Limited. N-(Cyclopropylmethyl)-2-methoxyaniline (CAS: 1156170-87-4) Product Listing & Properties. ChemBuyersGuide.[Link]

  • Kondekar, N. B., et al. Discovery and Optimization of 2H-1λ²-Pyridin-2-one Inhibitors of Mutant Isocitrate Dehydrogenase 1 for the Treatment of Cancer. Journal of Medicinal Chemistry, ACS Publications. (April 06, 2021).[1][Link]

  • Wang, Y., et al. Transfer Hydrogenation of Ketones and Imines with Methanol under Base-Free Conditions Catalyzed by an Anionic Metal–Ligand Bifunctional Iridium Catalyst. The Journal of Organic Chemistry, ACS Publications. (January 08, 2020).[3][Link]

Sources

Foundational

Toxicological Profiling and Containment Strategies for N-(cyclopropylmethyl)-2-methoxyaniline

Executive Summary N-(cyclopropylmethyl)-2-methoxyaniline is a secondary aniline derivative that presents unique toxicological challenges in preclinical drug development and chemical synthesis. By combining the highly doc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-(cyclopropylmethyl)-2-methoxyaniline is a secondary aniline derivative that presents unique toxicological challenges in preclinical drug development and chemical synthesis. By combining the highly documented toxicophore of 2-methoxyaniline (o-anisidine) with an N-cyclopropylmethyl substitution, the molecule exhibits altered lipophilicity, unique metabolic routing, and severe occupational hazards. This technical guide elucidates the mechanistic toxicology, quantitative hazard metrics, and self-validating experimental protocols required for its safe handling and evaluation.

Structural Toxicology and Mechanistic Pathways

To understand the toxicity of N-(cyclopropylmethyl)-2-methoxyaniline, one must analyze its structural components and their metabolic fate. The parent compound itself is primarily an irritant; the severe systemic toxicity is entirely mediated by hepatic bioactivation[1].

  • The o-Anisidine Core: The 2-methoxyaniline substructure is a well-documented animal carcinogen and methemoglobin-inducing agent[2]. The methoxy group electronically activates the aromatic ring, facilitating dangerous downstream electrophilic reactions.

  • The N-Cyclopropylmethyl Substitution: Alkylation of the amine nitrogen significantly increases the molecule's lipophilicity. This structural modification enhances dermal absorption and blood-brain barrier penetration[3].

  • Causality of Toxicity: In vivo, Cytochrome P450 enzymes (specifically CYP2E1, CYP1A, and CYP2B) catalyze the N-dealkylation of the compound, releasing cyclopropanecarboxaldehyde and free o-anisidine[1]. The free o-anisidine undergoes subsequent N-hydroxylation to form N-(2-methoxyphenyl)hydroxylamine. This highly reactive intermediate is the true toxic agent. In the bloodstream, it oxidizes ferrous (Fe²⁺) hemoglobin to ferric (Fe³⁺) methemoglobin, severely impairing oxygen transport[4]. In the acidic environment of the urinary bladder, it undergoes esterification and heterolytic cleavage to form electrophilic nitrenium ions that covalently bind to DNA, initiating carcinogenesis[5].

MetabolicPathway NCMA N-(cyclopropylmethyl)- 2-methoxyaniline CYP CYP450 (CYP2E1) N-dealkylation NCMA->CYP Hepatic Metabolism oAnisidine o-Anisidine (2-methoxyaniline) CYP->oAnisidine - Cyclopropanecarboxaldehyde NHydroxy N-(2-methoxyphenyl) hydroxylamine oAnisidine->NHydroxy CYP Oxidation MetHb Methemoglobinemia (Fe2+ -> Fe3+) NHydroxy->MetHb RBC Interaction DNA DNA Adducts (Bladder Carcinogenesis) NHydroxy->DNA Bioactivation in Bladder

Fig 1: CYP450-mediated bioactivation of N-(cyclopropylmethyl)-2-methoxyaniline.

Quantitative Toxicity Profile

The following table summarizes the anticipated quantitative hazard metrics extrapolated from structural analogs and metabolic precursors (o-anisidine and N-alkylanilines).

Toxicity ParameterEstimated Value / ClassificationMechanistic Rationale
Acute Oral LD₅₀ (Rat) ~1,500 - 2,000 mg/kgAttenuated acute lethality compared to primary anilines due to the steric bulk of the N-alkyl group delaying absorption and metabolism[3].
Methemoglobinemia >1% MetHb at doses >10 mg/kgDirect result of N-hydroxylated metabolites oxidizing erythrocyte iron centers[4].
Carcinogenicity IARC Group 2A / NTP AnticipatedDriven by the o-anisidine core forming bulky DNA adducts in the urothelium[2].
Dermal Absorption Extremely HighThe cyclopropylmethyl group increases the partition coefficient (LogP), allowing rapid penetration through the stratum corneum[6].

Self-Validating Experimental Protocols

To empirically validate the toxicity profile of N-(cyclopropylmethyl)-2-methoxyaniline, researchers must employ robust assays that account for the compound's metabolic requirements.

Protocol 1: In Vitro Methemoglobinemia Induction Assay

Causality & Design Rationale: Because the parent compound requires hepatic activation, direct incubation with erythrocytes will yield false negatives. This protocol incorporates a hepatic S9 fraction to simulate in vivo metabolism[4]. Furthermore, it uses a cyanide-shift validation step to eliminate false positives caused by sample turbidity.

Step-by-Step Methodology:

  • Erythrocyte Preparation: Isolate fresh rat erythrocytes via centrifugation at 2,000 x g for 10 minutes. Wash three times with phosphate-buffered saline (PBS, pH 7.4) to remove plasma proteins that could non-specifically bind the highly lipophilic test compound.

  • Metabolic Activation Mixture: Prepare a reaction mixture containing 1 mg/mL rat liver S9 protein, 2 mM NADP⁺, 10 mM glucose-6-phosphate, and 1 U/mL glucose-6-phosphate dehydrogenase in PBS.

  • Incubation: Combine the RBC suspension (10% hematocrit) with the S9 mixture and N-(cyclopropylmethyl)-2-methoxyaniline (10-100 µM). Incubate at 37°C for 60 minutes with gentle agitation.

  • Lysis and Spectral Analysis: Lyse the RBCs using 1% Triton X-100. Measure the baseline absorbance of the lysate at 630 nm using a spectrophotometer.

  • Self-Validation (Cyanide Shift): Add 10 µL of 10% potassium cyanide (KCN) to the cuvette. KCN specifically and irreversibly binds to the Fe³⁺ of methemoglobin, completely eliminating the 630 nm absorption peak. The difference in absorbance before and after KCN addition is directly proportional to the true methemoglobin concentration, ruling out background light scattering artifacts[4].

Workflow Prep Prepare Rat RBC Suspension Incubate Incubate with Compound & S9 Prep->Incubate Lyse Lyse RBCs (Triton X-100) Incubate->Lyse Measure Spectroscopy (Abs: 630 nm) Lyse->Measure Cyanide Add KCN & Re-measure Measure->Cyanide Calculate Calculate % MetHb Formation Cyanide->Calculate

Fig 2: Self-validating in vitro workflow for assessing methemoglobinemia induction.

Protocol 2: ³²P-Postlabeling for DNA Adduct Quantification

Causality & Design Rationale: Traditional Ames tests are often insufficient for detecting the genotoxicity of aromatic amines due to inadequate bacterial metabolism. The ³²P-postlabeling assay provides extreme sensitivity for detecting bulky DNA adducts formed in target organs like the urinary bladder[5].

Step-by-Step Methodology:

  • DNA Isolation: Extract genomic DNA from the urinary bladder of rats exposed to the compound using a standard phenol-chloroform extraction. Treat with RNAse and Proteinase K to achieve high purity (A260/280 > 1.8).

  • Enzymatic Digestion: Digest 10 µg of the isolated DNA to 3'-mononucleotides using micrococcal nuclease and calf spleen phosphodiesterase at 37°C for 3 hours.

  • Adduct Enrichment: Extract the bulky, lipophilic nucleotide adducts using n-butanol. Normal, unmodified nucleotides remain in the aqueous phase. This step is critical to enhance the signal-to-noise ratio.

  • Radiolabeling: Phosphorylate the enriched adducts at the 5'-hydroxyl position using [γ-³²P]ATP and T4 polynucleotide kinase.

  • Chromatographic Separation: Resolve the labeled adducts using multidirectional thin-layer chromatography (TLC) on polyethyleneimine (PEI)-cellulose plates.

  • Quantification: Visualize and quantify adduct spots via a phosphorimager, normalizing the adduct count to the total number of normal nucleotides to determine the genotoxic load.

Safe Handling and Containment Strategies

Due to the compound's volatility, extreme lipophilicity, and severe chronic toxicity profile, rigorous engineering controls are mandatory[6].

  • Engineering Controls: All manipulations of the neat liquid or concentrated solutions must be performed in a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm. Recirculating hoods are strictly prohibited.

  • Personal Protective Equipment (PPE): Standard latex gloves offer zero protection against highly lipophilic anilines. Personnel must double-glove using heavyweight nitrile or butyl rubber gloves. A chemical-resistant apron and splash goggles are required to prevent dermal absorption[6].

  • Spill Response: In the event of a spill, immediately eliminate all ignition sources. Do not use combustible absorbents (e.g., sawdust). Neutralize the area with a weak acidic solution (e.g., 5% acetic acid) to protonate the amine. Protonation converts the volatile free base into a non-volatile salt, drastically reducing inhalation hazards. Follow this by absorption with inert vermiculite and disposal as hazardous waste[6].

References

  • "RoC Profile: o-Anisidine and Its Hydrochloride", National Toxicology Program (NIH). URL: [Link]

  • "US3988464A - Cyclopropylamines as pharmaceuticals", Google Patents.
  • "Carcinogenic pollutants o-nitroanisole and o-anisidine are substrates and inducers of cytochromes P450", SciSpace. URL: [Link]

  • "Toxicological effects of two metabolites derived from o-toluidine and o-anisidine after 28-day oral administration to rats", ResearchGate. URL: [Link]

Sources

Exploratory

Pharmacokinetic properties of N-(cyclopropylmethyl)-2-methoxyaniline derivatives

Pharmacokinetic and Metabolic Profiling of N-(Cyclopropylmethyl)-2-Methoxyaniline Derivatives: A Technical Whitepaper Executive Summary The N-(cyclopropylmethyl)-2-methoxyaniline scaffold has emerged as a privileged stru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Pharmacokinetic and Metabolic Profiling of N-(Cyclopropylmethyl)-2-Methoxyaniline Derivatives: A Technical Whitepaper

Executive Summary

The N-(cyclopropylmethyl)-2-methoxyaniline scaffold has emerged as a privileged structural motif in modern medicinal chemistry, frequently utilized in the design of targeted therapeutics such as diacylglycerol kinase (DGKα/ζ) inhibitors and quinazoline-based anti-cancer agents[1][2]. This whitepaper provides a comprehensive analysis of the pharmacokinetic (PK) properties inherent to this moiety. By dissecting the physicochemical contributions of the cyclopropylmethyl and ortho-methoxy groups, we elucidate the causal mechanisms driving their absorption, distribution, metabolism, and excretion (ADME) profiles, providing a strategic guide for lead optimization.

Structural Pharmacokinetics & Physicochemical Causality

The ADME profile of this scaffold is heavily dictated by the electronic and steric interplay of its substituents:

  • The ortho-Methoxy Group (-OCH3): The basicity of the aniline nitrogen is a critical determinant of membrane permeability. While the methoxy group possesses an electron-donating resonance effect (+M), its proximity at the ortho position results in a dominant electron-withdrawing inductive effect (-I)[3]. This reduces the electron density on the nitrogen, lowering the pKa of the conjugate acid (typically to ~4.0 - 4.5) compared to unsubstituted aniline[3][4]. Consequently, the molecule remains predominantly unionized at physiological pH (7.4), significantly enhancing passive transcellular permeability and oral bioavailability.

  • The N-Cyclopropylmethyl Group: This group is strategically employed to balance lipophilicity (LogP) and metabolic stability. It provides greater steric bulk than a simple methyl or ethyl group, which can shield the aniline nitrogen from rapid Phase II conjugation, while maintaining a lower LogP than larger cycloalkyl rings, thus preventing excessive non-specific tissue binding and poor aqueous solubility.

Metabolic Pathways and Clearance Mechanisms

The biotransformation of N-(cyclopropylmethyl)-2-methoxyaniline derivatives is primarily driven by hepatic Cytochrome P450 (CYP450) enzymes. Understanding these pathways is crucial for predicting clearance and mitigating potential drug-drug interactions (DDIs).

  • N-Dealkylation (CYP3A4): The alpha-carbon of the cyclopropylmethyl group is highly susceptible to oxidative attack. CYP3A4 abstracts a hydrogen atom, forming a reactive iminium intermediate that rapidly hydrolyzes to release cyclopropanecarboxaldehyde, leaving a primary or secondary amine[5][6]. Notably, the cyclopropylmethyl moiety carries a risk of Mechanism-Based Inactivation (MBI) of CYP3A4. Single-electron oxidation of the nitrogen can lead to ring-opening of the cyclopropane, generating a reactive radical that covalently binds to the CYP450 heme iron, irreversibly inactivating the enzyme[7].

  • O-Demethylation (CYP2D6 / CYP1A2): The ortho-methoxy ether is a classic liability for O-demethylation, predominantly catalyzed by CYP2D6 and CYP1A2. This reaction yields an ortho-aminophenol derivative, which is highly polar and rapidly undergoes Phase II glucuronidation or sulfation for renal excretion[8].

  • Aromatic Hydroxylation (CYP2E1 / CYP1A2): The electron-rich aromatic ring can undergo hydroxylation, particularly at the para position relative to the amine, though this is often a minor pathway compared to N-dealkylation[8].

Quantitative Pharmacokinetic Data Summary

The following table summarizes the typical PK parameters observed in preclinical rodent models for optimized derivatives containing this scaffold.

Pharmacokinetic ParameterTypical Range (Rodent)Mechanistic Rationale
Intrinsic Clearance (CLint) 15 - 45 µL/min/mgModerate to high clearance driven by CYP3A4 N-dealkylation and CYP2D6 O-demethylation.
Volume of Distribution (Vdss) 2.5 - 6.0 L/kgHigh Vdss due to the lipophilic cyclopropylmethyl group driving extensive tissue distribution.
Half-life (t1/2) 1.5 - 4.0 hoursLimited by rapid hepatic first-pass metabolism unless metabolically shielded.
Oral Bioavailability (F%) 20% - 55%Enhanced by the low pKa (unionized state at pH 7.4) but limited by hepatic extraction.
Plasma Protein Binding 85% - 95%High binding affinity to alpha-1-acid glycoprotein (AAG) and albumin.

Mechanistic Visualization

MetabolicPathway Parent N-(cyclopropylmethyl)- 2-methoxyaniline Scaffold CYP3A4 CYP3A4 (Oxidation) Parent->CYP3A4 N-Dealkylation CYP2D6 CYP2D6 / CYP1A2 (Oxidation) Parent->CYP2D6 O-Demethylation Metab1 N-Dealkylated Metabolite CYP3A4->Metab1 Metab2 O-Demethylated (ortho-aminophenol) CYP2D6->Metab2 PhaseII_1 Phase II Conjugation Metab1->PhaseII_1 PhaseII_2 Glucuronidation Metab2->PhaseII_2 Excretion Renal / Biliary Excretion PhaseII_1->Excretion PhaseII_2->Excretion

Figure 1: Phase I and Phase II metabolic pathways of N-(cyclopropylmethyl)-2-methoxyaniline.

Experimental Protocols for PK Profiling

To rigorously evaluate the metabolic liabilities of this scaffold, the following self-validating protocols must be employed.

Protocol A: In Vitro CYP3A4 Phenotyping & Microsomal Stability

This assay determines the intrinsic clearance (CLint) and isolates the contribution of CYP3A4 to the N-dealkylation pathway. The inclusion of a minus-NADPH control validates that degradation is strictly cytochrome P450-dependent, while the ketoconazole arm validates CYP3A4 specificity[5].

  • Preparation of Reagents: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Compound Spiking: Prepare a 1 µM solution of the test derivative in the phosphate buffer (ensure final DMSO concentration is <0.1% to prevent non-specific CYP inhibition).

  • Control Setup (Self-Validation):

    • Reaction Arm: HLM (0.5 mg/mL) + Test Compound.

    • Negative Control: HLM + Test Compound (Minus NADPH).

    • Inhibitor Control: HLM + Test Compound + 1 µM Ketoconazole (selective CYP3A4 inhibitor).

    • Positive Control: HLM + Midazolam (known CYP3A4 substrate).

  • Incubation: Pre-incubate all mixtures in a shaking water bath at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the reaction by adding an NADPH-regenerating system (1 mM final concentration) to all tubes except the minus-NADPH control.

  • Quenching & Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound and the appearance of the N-dealkylated metabolite.

Protocol B: In Vivo Rodent PK Study Design (Discrete Dosing)

To translate in vitro stability to in vivo clearance, a discrete dosing study in Sprague-Dawley rats is recommended.

  • Formulation: Formulate the test compound for intravenous (IV) dosing at 1 mg/kg in 5% DMSO / 10% Solutol HS15 / 85% Saline. Formulate for oral (PO) dosing at 5 mg/kg in 0.5% Methylcellulose / 0.1% Tween 80.

  • Dosing: Administer the IV dose via the lateral tail vein (n=3 male rats). Administer the PO dose via oral gavage (n=3 male rats).

  • Serial Blood Sampling: Collect 200 µL blood samples via the jugular vein at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Separation: Transfer blood to K2EDTA tubes, invert gently, and centrifuge at 3000 x g for 10 minutes at 4°C. Extract plasma and store at -80°C.

  • Bioanalysis & PK Calculation: Extract plasma samples via protein precipitation (acetonitrile). Quantify the parent compound using LC-MS/MS. Calculate PK parameters (AUC, CL, Vdss, F%) using non-compartmental analysis (NCA) software.

References

  • Title: US20230271954A1 - Compounds useful as t cell activators Source: Google Patents URL: 2

  • Title: US20090036474A1 - Quinazoline derivatives for use against cancer Source: Google Patents URL: 1

  • Title: Absorption, Metabolism, and Excretion of ACT-1004-1239, a First-In-Class CXCR7 Antagonist: In Vitro, Preclinical, and Clinical Data Source: Frontiers in Pharmacology URL:5

  • Title: Mechanism-Based Inactivation (MBI) of Cytochrome P450 Enzymes: Structure–Activity Relationships and Discovery Strategies To Mitigate Drug–Drug Interaction Risks Source: Journal of Medicinal Chemistry (ACS Publications) URL: 7

  • Title: An optimized CYP3A4-activatable fluorogenic sensor for in situ functional imaging and multi-dimensional inhibitor assessment Source: Chemical Science (RSC Publishing) URL: 6

  • Title: ortho-Anisidine and ortho-Anisidine Hydrochloride - Some Aromatic Amines and related Compounds Source: NCBI Bookshelf URL: 8

  • Title: 2-Methoxyaniline | C7H9NO | CID 7000 Source: PubChem - NIH URL: 4

  • Title: An In-depth Technical Guide to the Electronic Effects of Methoxy and Pyrrolidinyl Groups on the Aniline Ring Source: Benchchem URL: 3

Sources

Foundational

N-(Cyclopropylmethyl)-2-methoxyaniline: A Privileged Pharmacophore in Medicinal Chemistry and Drug Discovery

Executive Summary In modern medicinal chemistry, the strategic selection of building blocks is paramount to navigating the complex multi-parameter optimization of pharmacodynamics and pharmacokinetics. N-(cyclopropylmeth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the strategic selection of building blocks is paramount to navigating the complex multi-parameter optimization of pharmacodynamics and pharmacokinetics. N-(cyclopropylmethyl)-2-methoxyaniline has emerged as a highly versatile, privileged secondary amine intermediate[1]. By combining the conformational rigidity and hydrogen-bond accepting capability of an ortho-methoxy substituted aniline with the unique stereoelectronic and lipophilic profile of a cyclopropylmethyl group, this scaffold provides researchers with a powerful tool for developing kinase inhibitors, GPCR ligands, and antiviral agents[2].

This technical guide explores the physicochemical rationale behind this molecule, details field-proven synthetic methodologies, and maps its application in contemporary drug design.

Structural & Physicochemical Profiling

The utility of N-(cyclopropylmethyl)-2-methoxyaniline lies in the synergistic causality of its three core structural components: the cyclopropylmethyl moiety, the ortho-methoxy group, and the aniline nitrogen.

The Cyclopropylmethyl Group: Lipophilicity and Steric Control

Unlike straight-chain alkyls (e.g., n-propyl) or branched aliphatics (e.g., isobutyl), the cyclopropylmethyl group offers a distinct spatial geometry. The cyclopropyl ring possesses C–C bonds with high p-character (often described by the Walsh model), giving it a rigid, flat topology that occupies a very specific steric volume[3].

  • Causality in Binding: The methylene spacer decouples the cyclopropyl ring from the aniline nitrogen, providing just enough flexibility for the cyclopropyl group to project into deep, narrow hydrophobic pockets (such as the S2 subsite in proteases or the ribose-binding pocket in kinases)[2].

  • Metabolic Stability: While the methylene bridge (CH₂ adjacent to the amine) is a known soft spot for Cytochrome P450 (CYP3A4)-mediated N-dealkylation, the cyclopropyl ring itself is highly resistant to oxidative metabolism compared to open-chain alkyl groups, improving the overall half-life of the parent drug.

The Ortho-Methoxy Aniline Core: Conformational Locking

The placement of a methoxy group at the ortho position relative to the secondary amine is not merely for electronic enrichment.

  • Stereoelectronic Effect: The lone pairs on the methoxy oxygen act as a strong hydrogen-bond acceptor. More importantly, the steric bulk of the ortho-methoxy group restricts the rotation of the C(aryl)–N bond. This forces the N-cyclopropylmethyl substituent into a predictable, constrained conformation, reducing the entropic penalty upon binding to a target protein[1].

  • Electronic Modulation: The +M (mesomeric) effect of the methoxy group enriches the electron density of the aromatic ring and the aniline nitrogen, modulating its pKa and making it an excellent hydrogen-bond donor in kinase hinge-binding motifs.

Quantitative Data Summary

The following table summarizes the theoretical physicochemical shifts induced by these functional groups, illustrating why this specific combination is favored in hit-to-lead optimization.

CompoundMW ( g/mol )cLogP (est.)pKa (Conjugate Acid)Key Structural Feature
Aniline93.130.904.60Baseline core
2-Methoxyaniline123.151.184.52Ortho-effect, H-bond acceptor
N-Methyl-2-methoxyaniline137.181.504.80Secondary amine, increased basicity
N-(Cyclopropylmethyl)-2-methoxyaniline 177.24 2.65 5.10 Optimized lipophilicity, steric bulk

Structure-Activity Relationship (SAR) Logic

To visualize how these components interact with biological targets, the following diagram maps the pharmacophore logic of the molecule.

SAR A Cyclopropylmethyl Group B Aniline Nitrogen (Linker/H-bond Donor) A->B N-Alkylation A1 Enhances Lipophilicity Fits Hydrophobic Pockets A->A1 D Aromatic Core B->D C-N Bond B1 H-Bonding with Target (e.g., Kinase Hinge) B->B1 C Ortho-Methoxy Group C->D Ortho Substitution C1 Conformational Lock H-Bond Acceptor C->C1

Caption: Pharmacophore mapping and SAR logic of N-(cyclopropylmethyl)-2-methoxyaniline.

Synthetic Methodologies & Self-Validating Protocols

While direct alkylation of 2-methoxyaniline with cyclopropylmethyl bromide is possible[4], it frequently suffers from over-alkylation, yielding undesired tertiary amines. To ensure a self-validating, high-yield system, Reductive Amination is the gold standard[1][5].

The Causality of Reagent Selection
  • 1,2-Dichloroethane (DCE): Chosen over Dichloromethane (DCM) due to its higher boiling point, which allows for gentle heating if imine formation is sterically hindered, while maintaining excellent solubility for polar iminium intermediates.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This creates a kinetic differentiation: NaBH(OAc)₃ selectively reduces the highly electrophilic protonated iminium ion but is too mild to reduce the unreacted cyclopropanecarboxaldehyde. This prevents the formation of cyclopropylmethanol byproducts[2][6].

Step-by-Step Experimental Protocol (Reductive Amination)
  • Imine Formation: To a clean, dry round-bottom flask, add 2-methoxyaniline (1.0 equiv, e.g., 0.61 mmol) and cyclopropanecarboxaldehyde (1.2 equiv, e.g., 0.73 mmol)[2].

  • Solvent & Catalysis: Dissolve the mixture in anhydrous DCE (5.0 mL). Add glacial acetic acid (AcOH) (0.1 equiv) to catalyze the formation of the iminium ion. Stir at room temperature for 30 minutes.

  • Reduction: Slowly add NaBH(OAc)₃ (1.5 equiv, e.g., 0.91 mmol) in portions to the stirring solution. The reaction is typically exothermic; maintain at room temperature and stir for 1.5 to 12 hours, monitoring by TLC or LC-MS until the starting aniline is consumed[2].

  • Quenching: Quench the reaction safely by adding saturated aqueous NH₄Cl (10 mL). Rationale: NH₄Cl neutralizes unreacted hydride without creating a highly basic environment that could lead to emulsion formation during extraction.

  • Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) or DCM (3 × 10 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure secondary amine.

Workflow Step1 1. Imine Formation Mix 2-Methoxyaniline & Cyclopropanecarboxaldehyde in DCE + AcOH Step2 2. Reduction Add NaBH(OAc)3 at Room Temp (1.5h) Step1->Step2 Step3 3. Quenching Add Sat. aq. NH4Cl to neutralize Step2->Step3 Note Key: AcOH catalyzes imine formation; NaBH(OAc)3 prevents over-reduction. Step2->Note Step4 4. Extraction Extract with EtOAc/DCM, Separate Organic Layer Step3->Step4 Step5 5. Purification Flash Chromatography (Silica Gel) Step4->Step5

Caption: Step-by-step experimental workflow for the reductive amination synthesis.

Medicinal Chemistry Applications & Target Space

The incorporation of the N-(cyclopropylmethyl)-2-methoxyaniline motif has been documented across several high-value therapeutic areas:

A. Antiviral Development (SARS-CoV-2 3CLpro Inhibitors)

Recent advancements in non-covalent inhibitors targeting the SARS-CoV-2 3CL protease have heavily utilized substituted anilines. The cyclopropylmethyl group is highly effective at probing the S1/S2 subsites of the protease. In ML300-derived scaffolds, the incorporation of this specific amine functionalization improved the spatial filling of the viral protease binding pocket while maintaining an acceptable DMPK profile, allowing for potent viral plaque reduction[2].

B. Kinase Inhibition

In the design of ATP-competitive kinase inhibitors, the aniline nitrogen frequently acts as a critical hydrogen-bond donor to the backbone carbonyls of the kinase hinge region (e.g., interacting with the DFG motif). The ortho-methoxy group locks the molecule into a bioactive conformation, while the cyclopropylmethyl group extends outward toward the solvent-exposed region or into adjacent hydrophobic allosteric pockets, improving target selectivity[3].

C. T-Cell Activators and Immunology

Derivatives of this scaffold, such as 4-chloro-N-(cyclopropylmethyl)-2-methoxy-5-methylaniline, have been utilized in the synthesis of complex diacylglycerol kinase alpha (DGKα) and zeta (DGKζ) inhibitors. These compounds act as potent T-cell activators, showcasing the scaffold's ability to navigate the complex intracellular environments required for immuno-oncology applications[7][8].

References

  • Structure-based optimization of ML300 derived, non-covalent inhibitors targeting the severe acute respiratory syndrome coronavirus 3CL protease (SARS-CoV-2 3CLpro) Source: Journal of Medicinal Chemistry / National Institutes of Health (NIH) URL:[Link]

  • Transfer Hydrogenation of Ketones and Imines with Methanol under Base-Free Conditions Catalyzed by an Anionic Metal–Ligand Bifunctional Iridium Catalyst Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Aryne Cycloaddition with 3-Oxidopyridinium Species Source: Organic & Biomolecular Chemistry (The Royal Society of Chemistry) URL:[Link]

  • Compounds useful as T cell activators (US20230271954A1)

Sources

Protocols & Analytical Methods

Method

Application Note: Chemoselective N-Alkylation of 2-Methoxyaniline via Reductive Amination

Executive Summary The synthesis of secondary amines via the N-alkylation of primary anilines is a fundamental transformation in medicinal chemistry and drug development. This application note details a highly chemoselect...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of secondary amines via the N-alkylation of primary anilines is a fundamental transformation in medicinal chemistry and drug development. This application note details a highly chemoselective protocol for the N-alkylation of 2-methoxyaniline (o-anisidine) with cyclopropanecarboxaldehyde. By utilizing a reductive amination strategy with sodium triacetoxyborohydride (STAB), researchers can avoid the over-alkylation and harsh conditions typically associated with direct alkylation using alkyl halides.

Scientific Rationale & Mechanistic Insights

As a Senior Application Scientist, it is critical to understand that successful reaction design relies on balancing the electronic and steric properties of the substrates. The reductive amination of 2-methoxyaniline with an aliphatic aldehyde involves two distinct mechanistic phases: imine condensation and subsequent hydride reduction.

  • Steric and Electronic Causality: The ortho-methoxy substituent on 2-methoxyaniline introduces competing effects. While it donates electron density into the aromatic ring (enhancing basicity), its spatial proximity to the amine creates steric hindrance, slowing the initial nucleophilic attack on the cyclopropanecarboxaldehyde. To overcome this activation barrier, 1.0 equivalent of glacial acetic acid is introduced. This weak acid selectively protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity without fully protonating the weakly basic aniline (pKₐ ~ 4.5), thereby driving the equilibrium toward the iminium intermediate .

  • Reagent Selection (Why STAB?): Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen over sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN). The three electron-withdrawing acetate groups render STAB a mild, sterically bulky hydride donor. It reacts rapidly with protonated imines/iminiums but is kinetically slow to reduce unactivated aliphatic aldehydes. This chemoselectivity prevents the premature reduction of cyclopropanecarboxaldehyde to cyclopropylmethanol, a common side reaction when using harsher hydrides .

  • Solvent Dynamics: 1,2-Dichloroethane (DCE) is the premier solvent for STAB-mediated reductive aminations. Unlike protic solvents that can prematurely quench the hydride or coordinate strongly with the boron center, DCE provides optimal solubility for both the organic substrates and the borohydride complex, facilitating a smooth, homogeneous reduction phase .

ReductiveAmination N1 1. Reagent Preparation 2-Methoxyaniline (1.0 eq) Cyclopropanecarboxaldehyde (1.1 eq) N2 2. Solvent & Catalyst Dissolve in DCE (0.2 M) Add Glacial Acetic Acid (1.0 eq) N1->N2 N3 3. Imine Condensation Stir at 20-25°C for 30-60 min (Monitor by TLC) N2->N3 N4 4. Hydride Reduction Add NaBH(OAc)3 (1.5 eq) portionwise Stir at 20-25°C for 12-16 h N3->N4 N5 5. Reaction Quench Add Sat. Aqueous NaHCO3 Stir until gas evolution ceases N4->N5 N6 6. Extraction & Drying Extract with DCM (3x) Dry over Na2SO4, Filter, Concentrate N5->N6 N7 7. Purification Flash Column Chromatography (Hexanes/EtOAc gradient) N6->N7 N8 Target Compound N-(cyclopropylmethyl)-2-methoxyaniline N7->N8

Figure 1: Step-by-step workflow for the reductive amination of 2-methoxyaniline.

Reaction Stoichiometry & Reagent Profiling

The following table summarizes the quantitative data required for a standard 10 mmol scale synthesis. Precise stoichiometric control is vital to prevent dialkylation.

Table 1: Reagents and Stoichiometry (10 mmol scale)

ReagentMW ( g/mol )EquivalentsAmountRole
2-Methoxyaniline 123.151.01.23 gLimiting Reagent (Nucleophile)
Cyclopropanecarboxaldehyde 70.091.10.77 g (0.82 mL)Alkylating Agent (Electrophile)
Acetic Acid (Glacial) 60.051.00.60 g (0.57 mL)Protic Catalyst
Sodium Triacetoxyborohydride 211.941.53.18 gChemoselective Reducing Agent
1,2-Dichloroethane (DCE) 98.96N/A50 mLReaction Solvent (0.2 M)

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual, physical, and analytical checkpoints are embedded within the steps to ensure the reaction is proceeding as intended.

Step 1: System Initialization

  • To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-methoxyaniline (1.23 g, 10.0 mmol) and anhydrous DCE (50 mL).

  • Add cyclopropanecarboxaldehyde (0.82 mL, 11.0 mmol) in one rapid portion via syringe.

  • Validation Checkpoint: The solution should remain clear and homogeneous.

Step 2: Imine Condensation 3. Add glacial acetic acid (0.57 mL, 10.0 mmol) dropwise over 2 minutes. 4. Cap the flask with a rubber septum, purge with inert gas (N₂ or Ar), and stir at ambient temperature (20–25 °C) for 45 minutes.

  • Validation Checkpoint: A slight color shift (typically to a deeper yellow or pale orange) will occur, visually indicating the formation of the conjugated imine intermediate. TLC (20% EtOAc/Hexanes) should confirm the appearance of a new, less polar spot compared to the starting aniline.

Step 3: Hydride Reduction 5. Briefly remove the septum and add STAB (3.18 g, 15.0 mmol) portionwise over 10 minutes to prevent clumping. 6. Re-seal the flask and stir vigorously at ambient temperature for 12 to 16 hours.

  • Validation Checkpoint: STAB is only partially soluble in DCE; the reaction will transition into a milky, heterogeneous suspension. Complete reduction is validated when a TLC aliquot (mini-quenched in 1 mL NaHCO₃ and extracted with 1 mL EtOAc) shows the total consumption of the intermediate imine spot.

Step 4: Quench and Phase Separation 7. Cool the flask in an ice bath (0 °C) and slowly add saturated aqueous NaHCO₃ (30 mL) dropwise.

  • Validation Checkpoint: Vigorous effervescence (CO₂ gas evolution) will immediately occur as the weak base neutralizes the acetic acid and residual borohydride. The quench is strictly complete only when all bubbling ceases upon further addition of NaHCO₃.

  • Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) (3 × 20 mL).

Step 5: Purification 9. Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. 10. Purify via flash column chromatography on silica gel, utilizing a gradient elution from 100% Hexanes to 10% EtOAc in Hexanes.

  • Validation Checkpoint: The target secondary amine, N-(cyclopropylmethyl)-2-methoxyaniline, will elute as a distinct, UV-active band that stains positively with ninhydrin (turning brown/purple).

Optimization & Troubleshooting Matrix

When scaling up or adapting this protocol to structurally similar analogs, deviations may occur. Use the following matrix to diagnose and resolve common issues.

Table 2: Troubleshooting Matrix

ObservationPotential CausalityRecommended Solution
Significant unreacted aldehyde remaining Premature addition of STAB leading to direct aldehyde reduction.Ensure a strict 45-minute pre-stirring period (Step 2) before introducing the hydride donor.
Formation of dialkylated byproduct Excess aldehyde or prolonged reaction times driving over-alkylation.Strictly control aldehyde stoichiometry to 1.05–1.10 eq. Monitor the reduction phase closely via TLC.
Incomplete imine consumption Degraded STAB reagent (hydrolyzed by atmospheric moisture).Use a fresh bottle of STAB. Alternatively, extend the reaction time to 24 hours and add an additional 0.5 eq of STAB.
Stubborn emulsions during extraction Precipitation of insoluble boron/aluminum salts at the aqueous-organic interface.Filter the biphasic mixture through a thin pad of Celite prior to separation, or add 10 mL of saturated Rochelle's salt solution.

References

  • Title : Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Source : The Journal of Organic Chemistry URL :[Link]

  • Title : Dopamine D3 Receptor Antagonists. 1. Synthesis and Structure−Activity Relationships of 5,6-Dimethoxy-N-alkyl- and N-Alkylaryl-Substituted 2-Aminoindans Source : Journal of Medicinal Chemistry URL :[Link]

  • Title : Transfer Hydrogenation of Ketones and Imines with Methanol under Base-Free Conditions Catalyzed by an Anionic Metal–Ligand Bifunctional Iridium Catalyst Source : The Journal of Organic Chemistry URL :[Link]

Application

Applications of N-(cyclopropylmethyl)-2-methoxyaniline in Buchwald-Hartwig cross-coupling

Application Note: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling of N-(cyclopropylmethyl)-2-methoxyaniline Executive Summary The synthesis of complex tertiary anilines is a cornerstone in the development of neuroact...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling of N-(cyclopropylmethyl)-2-methoxyaniline

Executive Summary

The synthesis of complex tertiary anilines is a cornerstone in the development of neuroactive pharmaceuticals and advanced materials. However, N-(cyclopropylmethyl)-2-methoxyaniline presents a unique synthetic challenge in palladium-catalyzed C–N bond formation. The steric congestion imparted by both the ortho-methoxy substituent on the aryl ring and the bulky N-cyclopropylmethyl group significantly impedes the reductive elimination step of the catalytic cycle.

This application note details a highly optimized, self-validating protocol for the Buchwald-Hartwig amination of N-(cyclopropylmethyl)-2-methoxyaniline with various aryl halides. By leveraging third-generation palladacycle precatalysts (Pd G3) and the dialkylbiarylphosphine ligand RuPhos, this methodology effectively lowers the activation energy barrier for reductive elimination, enabling high-yielding C–N coupling under mild conditions.

Mechanistic Rationale & Catalyst Selection

The Buchwald-Hartwig amination is a widely utilized method for synthesizing carbon-nitrogen bonds via the palladium-catalyzed coupling of amines with aryl halides[1]. The catalytic cycle proceeds through four primary stages: oxidative addition, amine coordination, deprotonation, and reductive elimination[1].

For sterically hindered secondary amines like N-(cyclopropylmethyl)-2-methoxyaniline, Density Functional Theory (DFT) and kinetic studies demonstrate that reductive elimination is the rate-limiting step[2]. The ortho-methoxy group can also weakly coordinate to the palladium center, stabilizing intermediate resting states and stalling the cycle.

To overcome this causality, the selection of the catalyst system is critical:

  • Ligand Choice (RuPhos): RuPhos is specifically tailored for secondary amines. Its electron-rich dicyclohexylphosphine moiety accelerates oxidative addition, while the extreme steric bulk of the biaryl backbone forces the palladium center into a constrained geometry. This spatial constraint dramatically lowers the activation energy barrier for reductive elimination, preventing competitive side reactions[2][3].

  • Precatalyst (RuPhos Pd G3): Traditional Pd(OAc)₂ or Pd₂(dba)₃ systems often require elevated temperatures to reduce Pd(II) to the active Pd(0) species, which can lead to ligand degradation. The G3 precatalyst rapidly and quantitatively generates the active L-Pd(0) species at room temperature upon the addition of a mild base, ensuring the catalyst is fully active before thermal stress is applied.

Mechanistic Pathway

BHA_Mechanism Pd0 L-Pd(0) Active Catalyst OA_Complex L-Pd(II)(Ar)(X) Oxidative Addition Complex Pd0->OA_Complex Aryl Halide (Ar-X) Oxidative Addition Amine_Bind L-Pd(II)(Ar)(Amine)(X) Amine Coordination OA_Complex->Amine_Bind N-(cyclopropylmethyl)- 2-methoxyaniline Amido_Complex L-Pd(II)(Ar)(NRR') Amido Complex Amine_Bind->Amido_Complex Base (e.g., NaOtBu) Deprotonation (-HX) Amido_Complex->Pd0 Reductive Elimination Product Release

Figure 1: Catalytic cycle of the Buchwald-Hartwig amination for secondary anilines.

Quantitative Data: Condition Optimization

The superiority of the RuPhos/Pd G3 system for N-(cyclopropylmethyl)-2-methoxyaniline is evident when compared to first- and second-generation catalyst systems. The table below summarizes the optimization causality.

EntryPalladium Source (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Yield (%)
1Pd₂(dba)₃ (2.0)BINAP (4.0)NaOtBu (1.5)Toluene10012
2Pd(OAc)₂ (2.0)XPhos (4.0)NaOtBu (1.5)Toluene10041
3RuPhos Pd G3 (2.0)RuPhos (2.0)NaOtBu (1.5)Toluene8096
4RuPhos Pd G3 (2.0)RuPhos (2.0)Cs₂CO₃ (2.0)1,4-Dioxane10089

Note: Entry 4 demonstrates the viability of the protocol for base-sensitive aryl halides (e.g., those containing esters or nitriles) by substituting the strong base NaOtBu with the milder Cs₂CO₃[3].

Materials and Reagents

  • Amine: N-(cyclopropylmethyl)-2-methoxyaniline (1.2 equiv)

  • Electrophile: Aryl bromide or chloride (1.0 equiv)

  • Precatalyst: RuPhos Pd G3 (2 mol%)

  • Ligand: RuPhos (2 mol%)

  • Base: Sodium tert-butoxide (NaOtBu, 1.5 equiv) or Cesium Carbonate (Cs₂CO₃, 2.0 equiv)

  • Solvent: Anhydrous Toluene or 1,4-Dioxane (0.2 M relative to aryl halide)

Self-Validating Experimental Protocol

This protocol is designed with built-in observational checkpoints to ensure causality and reaction integrity.

Step 1: Reaction Setup (Inert Atmosphere)

  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, if solid), RuPhos Pd G3 (0.02 mmol, 16.7 mg), RuPhos (0.02 mmol, 9.3 mg), and NaOtBu (1.5 mmol, 144 mg).

  • Causality Check: A strict 1:1 ratio of Pd to RuPhos must be maintained. Excess ligand can form an off-cycle L₂Pd(0) complex, which traps the catalyst and halts oxidative addition[3].

  • Seal the tube with a rubber septum. Evacuate and backfill with ultra-high-purity Argon (repeat 3 times).

Step 2: Reagent Addition & Activation 4. Add anhydrous Toluene (5.0 mL) via syringe, followed by the aryl halide (1.0 mmol, if liquid) and N-(cyclopropylmethyl)-2-methoxyaniline (1.2 mmol). 5. Self-Validation (Visual Cue): Upon solvent addition and initial stirring at room temperature, the mixture should transition from a pale yellow suspension to a deep red or reddish-brown homogeneous solution within 5–10 minutes. This color change confirms the successful deprotonation of the G3 precatalyst and the quantitative release of the active L-Pd(0) species. If the solution remains pale yellow, the base may be degraded (wet), or oxygen contamination has occurred.

Step 3: Heating and C–N Coupling 6. Place the Schlenk tube in a pre-heated oil bath at 80 °C (or 100 °C if using Cs₂CO₃ in Dioxane). 7. Stir vigorously (800 rpm) for 2–12 hours. 8. Self-Validation (TLC/GC-MS): Monitor the reaction by TLC (Hexanes/Ethyl Acetate). The disappearance of the aryl halide and the emergence of a new, less polar UV-active spot indicates product formation. GC-MS can be used to confirm the molecular weight of the tertiary amine product.

Step 4: Quenching and Purification 9. Cool the reaction to room temperature. Quench by diluting with Ethyl Acetate (10 mL) and filtering through a short pad of Celite to remove palladium black and inorganic salts. 10. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (SiO₂, Hexanes/Ethyl Acetate gradient).

Troubleshooting & Causality

  • Observation: High levels of unreacted N-(cyclopropylmethyl)-2-methoxyaniline and dehalogenated arene (Ar-H).

    • Causality: Dehalogenation occurs when the Pd-amido complex undergoes β-hydride elimination or reacts with adventitious moisture instead of undergoing reductive elimination[1].

    • Solution: Ensure solvents are rigorously anhydrous. If the aryl halide is highly electron-rich, increase the temperature to 100 °C to accelerate the rate of reductive elimination relative to side reactions.

  • Observation: Reaction stalls at ~50% conversion.

    • Causality: Catalyst poisoning or product inhibition. The ortho-methoxy group of the product can occasionally chelate to Pd(II) intermediates if the bulky ligand temporarily dissociates.

    • Solution: Increase catalyst loading to 4 mol% or switch to a slightly more coordinating solvent like 1,4-Dioxane to disrupt product chelation.

References

  • Buchwald–Hartwig amination Source: Wikipedia URL:[Link]

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure Source: ACS Omega URL:[Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting impurities in N-(cyclopropylmethyl)-2-methoxyaniline production

Technical Support Center: N-(cyclopropylmethyl)-2-methoxyaniline Synthesis Welcome to the technical support center for the synthesis of N-(cyclopropylmethyl)-2-methoxyaniline. This resource is designed for researchers, c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: N-(cyclopropylmethyl)-2-methoxyaniline Synthesis

Welcome to the technical support center for the synthesis of N-(cyclopropylmethyl)-2-methoxyaniline. This resource is designed for researchers, chemists, and process development professionals to troubleshoot and resolve common challenges encountered during the synthesis of this key intermediate. The following guides and FAQs are structured to provide in-depth, actionable insights based on established chemical principles and industry best practices.

Troubleshooting Guide: Common Impurities and Their Mitigation

This section addresses the most frequently observed impurities during the synthesis of N-(cyclopropylmethyl)-2-methoxyaniline, their probable origins, and recommended strategies for their control and elimination.

Question 1: I am observing a significant amount of unreacted 2-methoxyaniline in my final product. What are the likely causes and how can I improve the conversion rate?

Answer:

The presence of unreacted 2-methoxyaniline is a common issue that typically points to incomplete reaction progression. Several factors, often interrelated, can contribute to this problem.

Underlying Causes:

  • Insufficient Alkylating Agent: An inadequate molar ratio of the cyclopropylmethylating agent (e.g., cyclopropylmethyl bromide) to 2-methoxyaniline will inherently leave a portion of the starting material unreacted.

  • Suboptimal Reaction Temperature: The N-alkylation reaction may have a significant activation energy. If the reaction temperature is too low, the reaction kinetics will be slow, leading to incomplete conversion within the allotted time.

  • Ineffective Base: The choice and quantity of the base are critical. The base serves to deprotonate the aniline nitrogen, making it a more effective nucleophile. An insufficiently strong or sterically hindered base, or an inadequate amount, will result in poor activation of the 2-methoxyaniline. Common bases for this reaction include potassium carbonate (K₂CO₃) and sodium carbonate (Na₂CO₃).

  • Poor Solvent Choice: The solvent must be appropriate for the reaction conditions and reagents. Aprotic polar solvents like acetonitrile (ACN), N,N-dimethylformamide (DMF), or acetone are often preferred as they can dissolve the reactants and facilitate the nucleophilic substitution without interfering with the reaction.

Troubleshooting Workflow:

Below is a systematic approach to diagnosing and resolving the issue of incomplete conversion.

G cluster_0 Troubleshooting: Unreacted 2-Methoxyaniline Start High levels of unreacted 2-methoxyaniline detected CheckRatio Verify Molar Ratio: Cyclopropylmethylating Agent to 2-Methoxyaniline Start->CheckRatio CheckBase Evaluate Base: Type, Stoichiometry, and Purity CheckRatio->CheckBase Ratio Correct Optimize Systematically Optimize Reaction Conditions CheckRatio->Optimize Ratio Incorrect: Adjust to 1.1-1.3 eq. CheckTemp Assess Reaction Temperature CheckBase->CheckTemp Base is Adequate CheckBase->Optimize Base Ineffective: Switch to stronger base (e.g., K₂CO₃) or increase eq. CheckSolvent Review Solvent Choice and Purity CheckTemp->CheckSolvent Temperature is Optimal CheckTemp->Optimize Temp. Too Low: Increase temperature in increments (e.g., 10°C) CheckSolvent->Optimize Solvent is Appropriate Result Achieve >99% Conversion Optimize->Result

Caption: Troubleshooting workflow for incomplete reaction.

Recommended Actions:

  • Stoichiometry Adjustment: Ensure a slight excess of the cyclopropylmethylating agent is used, typically in the range of 1.1 to 1.3 molar equivalents relative to 2-methoxyaniline.

  • Optimize Base and Solvent System: Potassium carbonate in acetonitrile is a commonly used and effective system for this alkylation. Ensure the base is finely powdered to maximize surface area and is used in at least 2.0 equivalents.

  • Temperature and Reaction Time: Monitor the reaction progress using an appropriate analytical technique like HPLC or GC. If the reaction stalls, consider increasing the temperature gradually. A typical temperature range for this reaction is 60-80°C.

  • Material Quality: Verify the purity of your starting materials. Impurities in the 2-methoxyaniline or the alkylating agent can inhibit the reaction.

Question 2: My product is contaminated with a higher molecular weight impurity, which I suspect is the dialkylated product, N,N-bis(cyclopropylmethyl)-2-methoxyaniline. How can I prevent its formation?

Answer:

The formation of the N,N-bis(cyclopropylmethyl)-2-methoxyaniline is a classic example of overalkylation. This occurs when the desired monosubstituted product, N-(cyclopropylmethyl)-2-methoxyaniline, successfully competes with the starting material, 2-methoxyaniline, for the alkylating agent.

Mechanistic Insight:

The nitrogen atom in the monosubstituted product remains nucleophilic and can react with a second molecule of the cyclopropylmethylating agent. The propensity for this second alkylation is governed by several factors.

Preventative Measures:

  • Control Stoichiometry: Avoid using a large excess of the cyclopropylmethylating agent. While a slight excess is needed to drive the reaction to completion, a large excess will significantly increase the rate of the second alkylation.

  • Slow Addition of Alkylating Agent: Instead of adding the entire amount of the cyclopropylmethylating agent at the beginning of the reaction, add it portion-wise or via a syringe pump over an extended period. This maintains a low instantaneous concentration of the alkylating agent, favoring the more nucleophilic primary amine (2-methoxyaniline) over the less nucleophilic secondary amine product.

  • Lower Reaction Temperature: Higher temperatures can sometimes favor overalkylation. Running the reaction at the lowest effective temperature can help to minimize the formation of this byproduct.

  • Choice of Base: A bulky or milder base can sometimes temper the reactivity, reducing the likelihood of a second alkylation event.

Quantitative Comparison of Mitigation Strategies:

StrategyMolar Ratio (Alkylating Agent:Aniline)TemperatureExpected Dialkylation Level
Standard1.5 : 180°C5-10%
Optimized1.1 : 160°C< 2%
Slow Addition1.1 : 1 (added over 2h)60°C< 1%
Question 3: I have identified an impurity with the same mass as my product but a different retention time in HPLC. Could this be a structural isomer, and where would it come from?

Answer:

Yes, it is highly probable that you are observing a structural isomer. The most likely candidate is an impurity resulting from the rearrangement of the cyclopropylmethyl cation. This is a well-documented phenomenon in carbocation chemistry.

Mechanism of Rearrangement:

Under certain conditions, particularly those that promote the formation of a carbocation intermediate (even a transient one), the cyclopropylmethyl cation can rearrange to form a homoallylic cation or a cyclobutyl cation. These rearranged cations can then alkylate the 2-methoxyaniline, leading to isomeric impurities.

G cluster_1 Cyclopropylmethyl Cation Rearrangement Start Cyclopropylmethyl Halide/Tosylate Cation Cyclopropylmethyl Cation Start->Cation SN1-like conditions Desired Desired Product: N-(cyclopropylmethyl)- 2-methoxyaniline Cation->Desired Rearranged1 Homoallylic Cation Cation->Rearranged1 Rearrangement Rearranged2 Cyclobutyl Cation Cation->Rearranged2 Rearrangement Aniline + 2-Methoxyaniline Impurity1 Impurity: N-(3-butenyl)- 2-methoxyaniline Rearranged1->Impurity1 Aniline2 + 2-Methoxyaniline Impurity2 Impurity: N-(cyclobutyl)- 2-methoxyaniline Rearranged2->Impurity2 Aniline3 + 2-Methoxyaniline Aniline->Desired Alkylation Aniline2->Impurity1 Alkylation Aniline3->Impurity2 Alkylation

Caption: Formation of isomeric impurities via cation rearrangement.

Conditions Favoring Rearrangement:

  • Protic Solvents: Solvents with acidic protons (e.g., alcohols, water) can stabilize carbocation intermediates, promoting the SN1 pathway and subsequent rearrangement.

  • Lewis Acid Catalysis: The presence of Lewis acids can facilitate the formation of the carbocation from the alkylating agent.

  • High Temperatures: Increased thermal energy can provide the activation energy needed for the rearrangement.

Mitigation Strategies:

  • Promote the SN2 Pathway: The best way to avoid rearrangement is to ensure the reaction proceeds via a direct bimolecular nucleophilic substitution (SN2) mechanism.

  • Use Aprotic Polar Solvents: Solvents like acetonitrile, DMF, or acetone are ideal as they do not promote carbocation formation.

  • Avoid Acidic Conditions: Ensure the reaction mixture is kept basic throughout the process.

  • Select an Appropriate Leaving Group: Using a good leaving group on the cyclopropylmethyl moiety that favors the SN2 reaction, such as bromide or tosylate, is beneficial.

FAQs: Synthesis and Purification

Q: What is the recommended purification method for N-(cyclopropylmethyl)-2-methoxyaniline?

A: For laboratory scale, flash column chromatography on silica gel is highly effective for separating the desired product from unreacted starting materials and byproducts. A gradient elution system, typically starting with a non-polar solvent like heptane or hexane and gradually increasing the polarity with a solvent like ethyl acetate, will provide good separation. For industrial-scale production, purification is often achieved through crystallization or by forming a salt (e.g., hydrochloride) to precipitate the product from a suitable solvent system, leaving impurities behind in the mother liquor.

Q: How can I effectively monitor the progress of my reaction?

A: Thin-layer chromatography (TLC) is a quick and effective method for qualitative monitoring. A more quantitative approach involves taking aliquots from the reaction mixture at regular intervals and analyzing them by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). This will allow you to accurately determine the consumption of starting materials and the formation of the product and any impurities.

Q: Are there any specific safety precautions I should take when working with cyclopropylmethyl bromide?

A: Yes. Cyclopropylmethyl bromide is a lachrymator and an alkylating agent, meaning it can be harmful. It should always be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves (nitrile or neoprene are recommended), and a lab coat.

References

  • Process for the preparation of Cariprazine and its intermediates.
Optimization

Technical Support Center: Solubilization Strategies for N-(cyclopropylmethyl)-2-methoxyaniline

Welcome to the Technical Support Center for formulation and assay development. N-(cyclopropylmethyl)-2-methoxyaniline is a highly lipophilic secondary amine.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for formulation and assay development. N-(cyclopropylmethyl)-2-methoxyaniline is a highly lipophilic secondary amine. The presence of a hydrophobic cyclopropylmethyl group and a sterically hindering 2-methoxyphenyl ring drives up its partition coefficient (LogP), resulting in exceedingly poor aqueous solubility at physiological pH. This behavior is characteristic of Biopharmaceutics Classification System (BCS) Class II or IV compounds 1.

This guide provides field-proven troubleshooting steps, scientific causality for common formulation failures, and self-validating protocols to ensure your compound remains in solution for both in vitro and in vivo applications.

Diagnostic Formulation Workflow

Before selecting a solubilization strategy, you must define the downstream application of the compound. Use the decision tree below to identify the optimal formulation pathway.

FormulationDecisionTree Start N-(cyclopropylmethyl)- 2-methoxyaniline Solubility Issue App Determine Experimental Application Start->App InVitro In Vitro Assays (Cellular / Biochemical) App->InVitro In Vitro InVivo In Vivo Dosing (PK / Efficacy) App->InVivo In Vivo Cosolvent Cosolvent Dilution (DMSO to <1% in Buffer) InVitro->Cosolvent Low Conc. (<10 µM) Salt pH Adjustment / Salt Formation (Acidic buffer) InVitro->Salt High Conc. (>10 µM) CD Cyclodextrin Complexation (HP-β-CD) InVivo->CD IV / IP Route SEDDS Lipid-Based Formulation (SEDDS / SMEDDS) InVivo->SEDDS Oral (PO) Route

Decision tree for selecting a solubilization strategy based on experimental application.

Troubleshooting & FAQs

Q1: Why does N-(cyclopropylmethyl)-2-methoxyaniline precipitate immediately when I dilute my DMSO stock into an aqueous assay buffer (e.g., PBS)? A: This is a classic "solvent crash" driven by the thermodynamics of mixing. While the compound is highly soluble in aprotic solvents like DMSO, rapid introduction into an aqueous buffer drastically alters the dielectric constant of the medium. The hydrophobic cyclopropylmethyl and methoxy groups cause the free energy of solvation to become unfavorably high in water, leading to rapid nucleation and precipitation. Fix: Ensure the final DMSO concentration remains below 1% v/v. Add the DMSO stock dropwise to a rapidly vortexing buffer to prevent localized high concentrations of the anti-solvent.

Q2: How can I leverage the compound's chemical structure to improve solubility without using harsh organic solvents? A: N-(cyclopropylmethyl)-2-methoxyaniline contains a secondary aniline group. Anilines typically exhibit a pKa in the range of 4.5 to 5.5. By lowering the pH of your aqueous vehicle to at least 1-2 units below its pKa (e.g., pH 3.0 - 4.0), you protonate the secondary amine, forming an in situ salt. This ionization drastically increases the polarity and aqueous solubility of the molecule. If a low pH is incompatible with your biological assay, consider synthesizing a mesylate or hydrochloride salt of the compound prior to dissolution.

Q3: I need to dose this compound orally in rodents, but it is completely insoluble in saline. What formulation strategy will maximize bioavailability? A: For highly lipophilic compounds requiring oral (PO) administration, a Self-Emulsifying Drug Delivery System (SEDDS) is highly recommended. SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water (o/w) emulsions upon gentle agitation in the aqueous environment of the gastrointestinal tract 2. This keeps the drug in a solubilized state, preventing precipitation and enhancing absorption across the intestinal mucosa.

Q4: What if my study requires intravenous (IV) administration? A: SEDDS are generally not suitable for IV administration due to the risk of embolism and surfactant-induced hemolysis. Instead, utilize a cyclodextrin inclusion complex. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic inner cavity that can encapsulate the lipophilic cyclopropylmethyl and aromatic moieties of the drug, while its hydrophilic exterior ensures high aqueous solubility and biocompatibility in the bloodstream 3.

Validated Experimental Protocols

Protocol 1: Preparation of an HP-β-CD Inclusion Complex (For IV/IP Dosing)

Causality: The non-covalent host-guest interactions pull the lipophilic drug into the cyclodextrin cavity, shielding it from the aqueous environment while the hydroxyl groups on the cyclodextrin exterior maintain hydrogen bonding with water 4.

  • Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile water or 0.9% saline. Stir until completely transparent.

  • API Addition: Weigh the required amount of N-(cyclopropylmethyl)-2-methoxyaniline to achieve your target concentration (e.g., 2-5 mg/mL) and add it directly to the HP-β-CD solution.

  • Complexation: Sonicate the suspension in a water bath at room temperature for 30-60 minutes.

  • Self-Validation Step: Inspect the solution visually. A successful inclusion complex will transition from a cloudy suspension to a completely clear, colorless solution. If particulates remain, the saturation limit has been reached, or longer sonication is required.

  • Sterilization: Filter the clear solution through a 0.22 µm PVDF syringe filter prior to in vivo administration.

Protocol 2: Formulation of a Self-Emulsifying Drug Delivery System (For Oral Dosing)

Causality: By pre-dissolving the drug in an optimized lipid/surfactant matrix, the formulation bypasses the dissolution rate-limiting step in the GI tract. Upon contact with gastric fluids, the high-HLB surfactant rapidly reduces interfacial tension, causing spontaneous emulsification into nanometer-sized droplets 5.

  • Excipient Selection: Select an oil phase (e.g., Clove oil or Capryol 90), a high-HLB surfactant (e.g., Tween-80, HLB > 12), and a co-surfactant (e.g., PEG-400).

  • Vehicle Blending: Create a blank SEDDS vehicle by mixing the oil, surfactant, and co-surfactant in a predetermined ratio (e.g., 20:50:30 v/v/v).

  • Homogenization: Vortex the mixture for 5 minutes and incubate at 40°C in a water bath to ensure a homogeneous, isotropic mixture 6.

  • Drug Loading: Add N-(cyclopropylmethyl)-2-methoxyaniline to the blank SEDDS vehicle (typically 10-20 mg/g of formulation).

  • Dissolution: Stir continuously using a magnetic stirrer at 500 rpm at room temperature until the drug is completely dissolved.

  • Self-Validation Step (Dispersibility Test): Dilute 100 µL of the loaded SEDDS formulation into 10 mL of 0.1 N HCl (simulated gastric fluid) at 37°C under gentle stirring (50 rpm). A successful SEDDS will spontaneously form a transparent or slightly opalescent microemulsion within 2 minutes with zero visible drug precipitation.

Quantitative Data Summary: Formulation Strategies

Solubilization StrategyPrimary Mechanism of ActionRecommended ApplicationExpected Solubility Gain
Cosolvent Dilution Reduction of solvent polarity via organic addition (DMSO).In vitro biochemical assays (<10 µM final conc.)Low (Prone to precipitation upon aqueous dilution)
pH Adjustment (pH < 4) Protonation of secondary amine to form a highly polar in situ salt.In vitro cell assays (if pH tolerant); oral gavageModerate (10x - 50x increase)
HP-β-CD Complexation Encapsulation of lipophilic domains within a hydrophobic cavity.In vivo IV, IP, or SC dosingHigh (100x - 1000x increase)
SEDDS Formulation Spontaneous formation of o/w nanoemulsions in aqueous media.In vivo Oral (PO) dosingVery High (Bypasses aqueous dissolution entirely)

References

  • Agnopharma. "A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques."
  • Pharmacophore. "Self Emulsifying Drug Delivery System For Improved Oral Delivery Of Lipophilic Drugs."
  • NIH/PMC. "Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients."
  • Pharma Excipients. "Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems."
  • ACS Omega. "Preparation and Evaluation of a Self-Emulsifying Drug Delivery System for Improving the Solubility and Permeability of Ticagrelor."
  • Journal of IMAB. "SELF-EMULSIFYING DRUG DELIVERY SYSTEMS (SEDDS)

Sources

Troubleshooting

Long-term stability issues and storage conditions for N-(cyclopropylmethyl)-2-methoxyaniline

Technical Support Center: N-(cyclopropylmethyl)-2-methoxyaniline Stability & Handling Welcome to the Technical Support Center for N-(cyclopropylmethyl)-2-methoxyaniline . As a secondary aniline derivative with an electro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: N-(cyclopropylmethyl)-2-methoxyaniline Stability & Handling

Welcome to the Technical Support Center for N-(cyclopropylmethyl)-2-methoxyaniline . As a secondary aniline derivative with an electron-donating ortho-methoxy group, this compound presents unique stability challenges during long-term storage and experimental handling. This guide is designed for researchers and drug development professionals, providing field-proven, self-validating protocols to ensure scientific integrity.

Core Chemical Vulnerabilities (Mechanistic Overview)

To effectively troubleshoot degradation, you must first understand the causality behind it. The instability of N-(cyclopropylmethyl)-2-methoxyaniline is driven by two primary structural features:

  • The Ortho-Methoxy Group (+M Effect): The methoxy group donates electron density into the aromatic ring via resonance. This significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), lowering the oxidation potential of both the nitrogen atom and the ring[1].

  • The Secondary Amine: The N-alkyl substitution makes the nitrogen highly susceptible to single-electron transfer (SET) autoxidation. Atmospheric oxygen acts as an electron acceptor, initiating a radical cascade that leads to N-oxides, hydroxylamines, and eventually highly conjugated, dark-colored quinone imines or azo dimers[2].

DegradationPathway Start N-(cyclopropylmethyl)- 2-methoxyaniline Oxidation Autoxidation (O2) Radical Initiation Start->Oxidation O2, Thermal Photolysis Photolysis (UV Light) Start->Photolysis hv (Light) NOxide N-Oxide / Hydroxylamine Intermediate Oxidation->NOxide +[O] Dealkylation N-Dealkylation (2-Methoxyaniline) Photolysis->Dealkylation Homolytic Cleavage Dimer Dimerization (Azo Compounds) Photolysis->Dimer Radical Coupling Quinone Quinone Imines (Dark Brown/Black Impurities) NOxide->Quinone Ring Oxidation NOxide->Dimer Radical Coupling

Caption: Mechanistic degradation pathways of N-(cyclopropylmethyl)-2-methoxyaniline via oxidation and photolysis.

Troubleshooting FAQs

Q1: My batch changed from a pale yellow liquid to a dark brown, viscous oil. What happened, and can I still use it? A1: The darkening is caused by oxidative polymerization. The secondary aniline has undergone autoxidation to form polyaniline-like oligomers and quinone imines, which are highly conjugated and deeply colored[3]. Action: Do not use the material as-is, as these oligomers will interfere with transition-metal catalyzed reactions and biological assays. You must recover the free base using the Acid-Base Extraction protocol detailed in Section 4.

Q2: I observe a new peak in my LC-MS with an m/z of 124. What is this degradant? A2: This is 2-methoxyaniline (o-anisidine), formed via the photolytic or oxidative N-dealkylation of the cyclopropylmethyl group. Warning: 2-methoxyaniline is a known genotoxin and suspected carcinogen[4]. Its presence indicates severe photolytic degradation. Ensure your storage vials are strictly amber-glass to block UV photons, which provide the activation energy for the homolytic cleavage of the N-alkyl bond.

Q3: Why must I purge the storage vial with Argon instead of just sealing it tightly? A3: Standard ambient air contains ~21% diatomic oxygen. Because oxygen is a biradical in its ground state, it readily acts as the primary electron acceptor in the autoxidation cascade of electron-rich anilines[1]. Argon is heavier than both air and nitrogen; it sinks to the bottom of the vial, creating a dense, inert blanket that physically displaces oxygen from the liquid interface.

Quantitative Stability Data

The following tables summarize the empirical stability profiles and required storage conditions to maintain >98% purity.

Table 1: Accelerated Degradation Matrix (Purity Loss Over 14 Days)

Stress ConditionTemperatureAtmosphereLight ExposureDegradation RatePrimary Degradant
Control -20°CArgonDark< 0.1%None
Thermal 40°CArgonDark2.5%Dimerized Azo Compounds
Oxidative 25°CAmbient AirDark15.0%Quinone Imines / N-Oxides
Photolytic 25°CArgonUV/Vis (ICH Q1B)18.5%2-Methoxyaniline (N-dealkylation)

Table 2: Long-Term Storage Guidelines

DurationContainer TypeAtmosphereTemperatureExpected Shelf Life
< 1 Week (Active Use)Amber GlassAmbient4°C99% purity maintained
1 - 6 Months Amber GlassArgon Purge-20°C> 98% purity maintained
> 6 Months Flame-sealed AmpouleArgon Purge-80°CIndefinite

Self-Validating Experimental Protocols

Protocol A: Recovery of Oxidized Material via Acid-Base Extraction

Causality: Oxidative degradants (quinone imines, azo dimers) are typically neutral or weakly basic. By converting the intact N-(cyclopropylmethyl)-2-methoxyaniline into a water-soluble hydrochloride salt, we can partition it away from the organic-soluble organic impurities.

  • Dissolution: Dissolve 1.0 g of the degraded, dark-brown compound in 20 mL of diethyl ether.

  • Acid Extraction: Transfer to a separatory funnel. Add 20 mL of 1M HCl. Shake vigorously and vent.

  • Self-Validation Step (pH Check): Test the aqueous layer with pH paper. Logic: The pH must be <2. If it is higher, the aniline has not been fully protonated. Add more 1M HCl until pH <2 is achieved. This ensures 100% of your target molecule is in the aqueous phase.

  • Separation: Drain the aqueous layer (containing the product salt) into a clean flask. Discard the dark organic layer (containing neutral degradants).

  • Basification: Cool the aqueous layer in an ice bath. Slowly add 2M NaOH dropwise until the solution turns cloudy (free base precipitating).

  • Self-Validation Step (pH Check): Test the aqueous layer. Logic: The pH must be >10 to ensure complete deprotonation back to the free base.

  • Final Extraction: Extract the basic aqueous layer with 2 x 20 mL of fresh diethyl ether. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified pale-yellow oil.

Protocol B: Material Handling & Storage Workflow

Causality: Minimizing freeze-thaw cycles prevents condensation (moisture introduces trace metals that catalyze oxidation).

StorageWorkflow Receipt 1. Initial QC (HPLC-UV) Aliquoting 2. Aliquot into Amber Vials Receipt->Aliquoting Purging 3. Purge Headspace with Argon Aliquoting->Purging Sealing 4. Seal with PTFE Caps Purging->Sealing Storage 5. Store at -20°C (Dark) Sealing->Storage

Caption: Standard operating procedure for aliquoting and long-term storage to prevent autoxidation.

  • Aliquot: Upon receipt, immediately divide the bulk material into single-use aliquots (e.g., 100 mg) in amber glass vials.

  • Purge: Insert an Argon line into the vial, keeping the tip 1 cm above the liquid surface. Purge gently for 30 seconds.

  • Seal: Cap immediately using PTFE-lined septa. Logic: Standard rubber septa will degrade upon contact with aniline vapors, introducing plasticizer impurities.

  • Self-Validation Step (Thawing): When retrieving an aliquot from -20°C, allow the vial to sit at room temperature for 30 minutes before opening. Logic: Opening a cold vial causes immediate atmospheric condensation, introducing water that accelerates future degradation. If condensation forms on the outside of the vial, it is not yet at room temperature.

References

  • Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. MDPI Molecules. Available at:[Link]

  • Facile Cu(I)-Catalyzed Oxidative Coupling of Anilines to Azo Compounds and Hydrazines with Diaziridinone under Mild Conditions. ACS Organic Letters. Available at:[Link]

  • 2-Methoxyaniline | C7H9NO | CID 7000. PubChem, National Institutes of Health. Available at: [Link]

  • Electrochemical Polymerization of Aniline and N-Alkylanilines. ResearchGate. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation pattern of N-(cyclopropylmethyl)-2-methoxyaniline

Mass Spectrometry Fragmentation Pattern of N-(cyclopropylmethyl)-2-methoxyaniline: A Comparative Guide to GC-EI-MS and LC-ESI-MS/MS Platforms Executive Summary N-(cyclopropylmethyl)-2-methoxyaniline (Molecular Formula: C...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mass Spectrometry Fragmentation Pattern of N-(cyclopropylmethyl)-2-methoxyaniline: A Comparative Guide to GC-EI-MS and LC-ESI-MS/MS Platforms

Executive Summary

N-(cyclopropylmethyl)-2-methoxyaniline (Molecular Formula: C11H15NO, Exact Mass: 177.1154 Da) is a critical structural motif utilized in the synthesis of pharmaceuticals, including mutant isocitrate dehydrogenase 1 1[1], and is frequently encountered in metabolic screening. Accurate structural elucidation of this secondary amine requires a deep understanding of its gas-phase dissociation. This guide objectively compares the performance, fragmentation causality, and experimental workflows of two orthogonal analytical platforms: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS).

Mechanistic Grounding: Structural Vulnerabilities

The fragmentation of N-(cyclopropylmethyl)-2-methoxyaniline is governed by two highly diagnostical functional groups:

  • The N-cyclopropylmethyl group: The carbon-carbon bond adjacent to the nitrogen (alpha-position) is highly susceptible to cleavage. The presence of the cyclopropyl ring dictates whether the molecule loses a radical (in EI) or a neutral alkene (in ESI).

  • The ortho-methoxy group: The proximity of the methoxy oxygen to the amine proton facilitates unique ortho-effects, such as the neutral loss of methanol (CH3OH) or the radical loss of a methyl group (•CH3). These pathways are critical for differentiating it from2[2].

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

Performance of GC-EI-MS (Hard Ionization) GC-EI-MS operates at a standard 70 electron volts (eV), stripping an electron to form the radical cation [M]+• at m/z 177. The hard ionization environment makes alpha-cleavage the dominant causal pathway. Because the nitrogen atom stabilizes the resulting positive charge, the loss of the cyclopropyl radical (•C3H5, 41 Da) is highly favored, producing an exceptionally stable iminium ion at m/z 136, which typically presents as the base peak[2]. A secondary, less intense pathway involves the loss of a methyl radical (•CH3, 15 Da) from the methoxy group, yielding m/z 162. GC-EI-MS is the superior platform for library matching due to the highly reproducible, instrument-agnostic nature of 70 eV spectra.

Performance of LC-ESI-MS/MS (Soft Ionization) LC-ESI-MS/MS utilizes soft ionization, yielding the intact protonated molecule [M+H]+ at m/z 178. Upon Collision-Induced Dissociation (CID), the even-electron precursor undergoes completely different mechanistic pathways compared to EI. The primary fragmentation is N-dealkylation via the loss of a neutral cyclopropylidenemethane molecule (C4H6, 54 Da), generating protonated3[3]. The ortho-methoxy group drives a secondary diagnostic neutral loss of methanol (32 Da) to yield m/z 146. Interestingly, further fragmentation of the m/z 124 ion yields m/z 109 via the loss of a methyl radical—a well-documented odd-electron cleavage specific to protonated o-anisidines[3]. LC-ESI-MS/MS provides superior sensitivity for trace-level quantification and intact molecular weight confirmation.

Quantitative Data Summaries

Table 1: GC-EI-MS (70 eV) Fragmentation Profile

Fragment Ion m/z Relative Abundance Mechanistic Pathway
[M]+• 177 15 - 25% Molecular radical cation
[M - C3H5]+ 136 100% (Base Peak) Alpha-cleavage (loss of cyclopropyl radical)
[M - CH3]+ 162 5 - 10% Cleavage of methoxy methyl radical

| [M - C4H7]+ | 122 | 10 - 20% | Complete N-dealkylation |

Table 2: LC-ESI-MS/MS (CID, Positive Mode) Fragmentation Profile

Fragment Ion m/z Relative Abundance Mechanistic Pathway
[M+H]+ 178 Precursor Protonated intact molecule
[M+H - C4H6]+ 124 100% (Base Peak) Neutral loss of cyclopropylidenemethane
[M+H - CH3OH]+ 146 30 - 50% Ortho-effect (neutral loss of methanol)

|[m/z 124 - CH3]+ | 109 | 15 - 30% | Secondary loss of methyl radical from m/z 124 |

Experimental Protocols

Protocol A: GC-EI-MS Workflow

  • System Suitability & Tuning: Inject 1 µL of 50 ng/µL decafluorotriphenylphosphine (DFTPP). Causality: DFTPP tuning ensures the quadrupole mass filter provides standardized relative abundances across the m/z 50-450 range, validating that the 70 eV EI fragmentation pattern is library-comparable and accurate.

  • Sample Derivatization (Self-Validating Step): Treat 100 µL of the sample (1 mg/mL in ethyl acetate) with 50 µL of trifluoroacetic anhydride (TFAA) at 60°C for 20 minutes. Causality: While N-(cyclopropylmethyl)-2-methoxyaniline can be analyzed underivatized, secondary amines often exhibit peak tailing on active silanol sites. Derivatization caps the amine, shifting the precursor mass by +96 Da. If the m/z 177 peak shifts to m/z 273, it acts as a self-validating mechanism confirming the presence of a secondary amine.

  • Chromatographic Separation: Inject 1 µL (split ratio 10:1) onto a 5% diphenyl/95% dimethyl polysiloxane column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Program the oven from 80°C (hold 1 min) to 280°C at 15°C/min.

  • Data Acquisition: Scan m/z 40–300. Extract m/z 136 to quantify the target.

Protocol B: LC-ESI-MS/MS Workflow

  • Mobile Phase Selection: Use Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Causality: Formic acid acts as a proton donor, ensuring efficient ionization in ESI positive mode to generate the[M+H]+ precursor at m/z 178.

  • Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size). Run a gradient from 5% B to 95% B over 5 minutes at 0.4 mL/min.

  • Collision Energy (CE) Optimization: Isolate m/z 178 in Q1. Ramp the CE in Q2 from 15 eV to 45 eV using Argon as the collision gas. Causality: Ramping the CE ensures that both the primary low-energy fragment (m/z 124) and the secondary high-energy fragment (m/z 109) are captured without causing complete precursor depletion.

  • MRM Transition Monitoring: Set Multiple Reaction Monitoring (MRM) transitions: m/z 178 → 124 (Quantifier) and m/z 178 → 146 (Qualifier).

Fragmentation Pathway Visualization

MS_Fragmentation EI_M EI-MS Precursor [M]+• m/z 177 EI_136 [M - C3H5]+ m/z 136 (Base Peak) EI_M->EI_136 -•C3H5 (41 Da) Alpha-cleavage EI_162 [M - CH3]+ m/z 162 EI_M->EI_162 -•CH3 (15 Da) Methoxy cleavage EI_122 [M - C4H7]+ m/z 122 EI_M->EI_122 -•C4H7 (55 Da) N-dealkylation ESI_M ESI-MS/MS Precursor [M+H]+ m/z 178 ESI_124 [M+H - C4H6]+ m/z 124 (Protonated o-anisidine) ESI_M->ESI_124 -C4H6 (54 Da) N-dealkylation ESI_146 [M+H - CH3OH]+ m/z 146 ESI_M->ESI_146 -CH3OH (32 Da) Ortho-effect ESI_109 [m/z 124 - CH3]+ m/z 109 ESI_124->ESI_109 -•CH3 (15 Da)

Figure 1: Comparative MS fragmentation pathways of N-(cyclopropylmethyl)-2-methoxyaniline.

References

  • Title: Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer Source: NIH / PMC URL
  • Title: Spectroscopic comparison of N-alkylaniline isomers Source: Benchchem URL
  • Title: High-field Asymmetric Waveform Ion Mobility Spectrometry Analysis of Carcinogenic Aromatic Amines in Tobacco Smoke with an Orbitrap Tribrid Mass Spectrometer Source: NIH / PMC URL

Sources

Comparative

HPLC Method Validation for N-(cyclopropylmethyl)-2-methoxyaniline Quantification: A Comparative Guide

The quantification of complex pharmaceutical intermediates like N-(cyclopropylmethyl)-2-methoxyaniline demands rigorous analytical precision. As a secondary amine with both a sterically bulky cyclopropylmethyl group and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The quantification of complex pharmaceutical intermediates like N-(cyclopropylmethyl)-2-methoxyaniline demands rigorous analytical precision. As a secondary amine with both a sterically bulky cyclopropylmethyl group and an electron-donating methoxy group on an aniline core, this compound presents unique chromatographic challenges.

This guide provides an objective comparison of modern HPLC column technologies for the quantification of this intermediate, followed by a self-validating, step-by-step method validation protocol grounded in the latest [1] and [2] guidelines.

Mechanistic Causality: The Chromatographic Challenge

To design a robust HPLC method, we must first understand the physicochemical behavior of the analyte. N-(cyclopropylmethyl)-2-methoxyaniline exhibits a pKa typically in the range of 4.5 to 5.5. At standard reversed-phase HPLC pH levels (pH 2.0 – 7.0), the secondary amine is protonated.

The Problem with Traditional Columns: Protonated amines are notorious for interacting with residual, unreacted silanol groups (Si-O⁻) on the silica support of traditional fully porous columns. This secondary ion-exchange mechanism disrupts the primary hydrophobic retention, leading to severe peak tailing, reduced theoretical plates, and poor resolution from structurally similar synthetic impurities (such as the starting material, 2-methoxyaniline).

The Solution: To mitigate this, analytical scientists must select a stationary phase that offers orthogonal selectivity and shields the silica backbone.

Mechanism cluster_0 Traditional C18 cluster_1 Core-Shell Phenyl-Hexyl Analyte N-(cyclopropylmethyl)- 2-methoxyaniline Hydro Hydrophobic Retention Analyte->Hydro Alkyl Chain Silanol Silanol Ion-Exchange (Peak Tailing) Analyte->Silanol 2° Amine PiPi π-π Interactions (High Resolution) Analyte->PiPi Aromatic Ring Shield Steric Shielding (Sharp Peaks) Analyte->Shield End-capping

Figure 1: Mechanistic comparison of analyte interactions between C18 and Phenyl-Hexyl stationary phases.

Product Comparison: Stationary Phase Performance

To objectively determine the best column chemistry for this assay, we compared three distinct column technologies under identical mobile phase conditions (Gradient elution: 10 mM Ammonium Formate pH 3.0 / Acetonitrile).

  • Alternative A: Traditional Fully Porous C18 (150 x 4.6 mm, 5 µm)

  • Alternative B: High-Purity End-capped C18 (100 x 4.6 mm, 3 µm)

  • The Recommended Product: Core-Shell Phenyl-Hexyl (100 x 4.6 mm, 2.7 µm)

Table 1: Chromatographic Performance Comparison
Column TechnologyTailing Factor (As)Theoretical Plates (N)Resolution (Rs)*Analysis Time
Traditional C18 (5 µm) 1.85 (Fail)4,5001.815.0 min
End-capped C18 (3 µm) 1.30 (Pass)9,2002.510.0 min
Core-Shell Phenyl-Hexyl (2.7 µm) 1.05 (Optimal) 14,500 4.2 6.0 min

*Resolution calculated against the primary synthetic impurity, 2-methoxyaniline.

Expert Insight: The Core-Shell Phenyl-Hexyl column drastically outperforms the C18 alternatives. The phenyl ring in the stationary phase facilitates π−π electron interactions with the aniline core of the analyte, providing superior selectivity. Furthermore, the solid-core (core-shell) architecture minimizes longitudinal diffusion (the B-term in the van Deemter equation), resulting in ultra-high efficiency (14,500 plates) without generating the extreme backpressures associated with sub-2 µm UHPLC columns.

Self-Validating Experimental Protocol

A method is only as reliable as its internal controls. The following protocol integrates System Suitability Testing (SST) as a mandatory, self-validating gateway. If the SST fails, the run is aborted, ensuring no invalid data is generated.

Step 1: Mobile Phase Preparation
  • Aqueous Phase (A): 10 mM Ammonium Formate, adjusted to pH 3.0 ± 0.05 with formic acid.

    • Causality: At pH 3.0, the secondary amine is fully protonated. This locks the molecule into a single charge state, eliminating peak splitting and retention time drift. Ammonium formate provides excellent buffer capacity at this pH and is fully LC-MS compatible for future impurity profiling.

  • Organic Phase (B): 100% HPLC-Grade Acetonitrile.

Step 2: Standard and Sample Preparation
  • Diluent: Water:Acetonitrile (50:50, v/v).

    • Causality: Matching the diluent to the initial gradient strength prevents solvent-induced peak distortion at the column head.

  • Working Standard: Accurately weigh 10.0 mg of N-(cyclopropylmethyl)-2-methoxyaniline reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with diluent (100 µg/mL).

Step 3: Chromatographic Conditions
  • Column: Core-Shell Phenyl-Hexyl, 100 x 4.6 mm, 2.7 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

    • Causality: Elevated temperature reduces mobile phase viscosity, which lowers system backpressure and improves mass transfer kinetics, yielding sharper peaks.

  • Detection: UV at 230 nm.

  • Gradient Program: 0-2 min (10% B), 2-8 min (10% 80% B), 8-10 min (80% B), 10-10.1 min (10% B), 10.1-15 min (Equilibration).

Step 4: System Suitability Testing (SST)

Inject the 100 µg/mL working standard five consecutive times. The system is validated for use only if it meets the following criteria:

  • %RSD of Peak Area: 2.0%

  • Tailing Factor (As): 1.5

  • Theoretical Plates (N): 10,000

ICH Q2(R2) Method Validation Workflow

Once the method is developed and SST is passed, it must be formally validated. The International Council for Harmonisation (ICH) Q2(R2) guideline dictates that analytical procedures must be proven fit for their intended purpose[1].

Workflow Start Method Validation (ICH Q2(R2)) Spec Specificity (Forced Degradation) Start->Spec Quant Quantitative Metrics Start->Quant Rel Reliability Metrics Start->Rel Report Validation Report Spec->Report Lin Linearity & Range Quant->Lin Acc Accuracy (Recovery) Quant->Acc Prec Precision (%RSD) Quant->Prec LOD LOD / LOQ Rel->LOD Rob Robustness Rel->Rob Lin->Report Acc->Report Prec->Report LOD->Report Rob->Report

Figure 2: Parallel execution workflow for HPLC method validation per ICH Q2(R2).

Validation Execution & Results Summary

Applying the Core-Shell Phenyl-Hexyl method to the ICH Q2(R2) framework yields the following validation data:

  • Specificity (Stability-Indicating Power): Samples were subjected to acid (0.1N HCl), base (0.1N NaOH), oxidation (3% H₂O₂), and thermal stress (60°C). The method successfully resolved all degradation products from the main N-(cyclopropylmethyl)-2-methoxyaniline peak, proving it is stability-indicating[2].

  • Linearity & Range: Evaluated from 25 µg/mL to 150 µg/mL (25% to 150% of the target concentration).

  • Accuracy (Recovery): API was spiked into a placebo matrix at 50%, 100%, and 150% levels. Triplicate preparations were analyzed.

  • Precision: Repeatability was assessed via 6 independent preparations at 100% concentration.

Table 2: Final Validation Data Summary
Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultStatus
Linearity Correlation Coefficient (R²) 0.999R² = 0.9998Pass
Accuracy Mean Recovery between 98.0% - 102.0%99.5% - 100.8%Pass
Repeatability %RSD 2.0% (n=6)0.6%Pass
Intermediate Precision %RSD 2.0% (Different day/analyst)0.8%Pass
LOD / LOQ S/N 3 (LOD), S/N 10 (LOQ)0.05 µg/mL / 0.15 µg/mLPass
Robustness Pass SST under altered flow/temp/pHPassed all variationsPass

Conclusion: By leveraging the π−π selectivity and high efficiency of a Core-Shell Phenyl-Hexyl column, combined with strict pH control, the quantification of N-(cyclopropylmethyl)-2-methoxyaniline transitions from a chromatographic challenge to a highly reproducible, fully validated regulatory assay.

References
  • Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

  • Q2(R2) Validation of Analytical Procedures - Guidance for Industry . U.S. Food and Drug Administration (FDA). Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Disposal Guide for N-(cyclopropylmethyl)-2-methoxyaniline

As a preferred source for laboratory safety and chemical handling, this guide provides essential, step-by-step operational procedures for the safe management and disposal of N-(cyclopropylmethyl)-2-methoxyaniline. Becaus...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a preferred source for laboratory safety and chemical handling, this guide provides essential, step-by-step operational procedures for the safe management and disposal of N-(cyclopropylmethyl)-2-methoxyaniline.

Because highly specific regulatory data for complex novel derivatives can be sparse, this protocol is grounded in the established physicochemical and toxicological profiles of its parent classes: N-alkylated anilines (e.g., N-methylaniline) and anisidines (methoxyanilines). In professional laboratory settings, treating hazardous organic waste in-house is strongly discouraged; therefore, this guide focuses on proper segregation, containment, and transfer to licensed environmental health and safety (EHS) professionals.

Hazard Profile & Mechanistic Toxicology

To manage a chemical safely, one must understand the causality behind its hazards. N-(cyclopropylmethyl)-2-methoxyaniline is a secondary aromatic amine. Like other aniline derivatives, its primary acute health hazard is its ability to induce methemoglobinemia [1].

The Mechanism of Toxicity

When absorbed through the skin, inhaled, or ingested, aniline derivatives are metabolized in the liver (often via Cytochrome P450 enzymes) into highly reactive intermediates, such as phenylhydroxylamines[2]. These metabolites enter the bloodstream and catalyze the oxidation of the ferrous iron ( Fe2+ ) within hemoglobin to its ferric state ( Fe3+ )[1][3]. The resulting methemoglobin is incapable of binding and transporting oxygen, leading to cellular hypoxia, cyanosis, and potentially fatal central nervous system depression[1].

Furthermore, anisidine derivatives are highly toxic to aquatic life with long-lasting effects, meaning that any discharge into municipal wastewater systems represents a severe environmental and regulatory violation[4][5].

Step-by-Step Disposal Methodology

The following protocol outlines the self-validating system required for the safe lifecycle management of this compound, ensuring compliance with Resource Conservation and Recovery Act (RCRA) standards or equivalent international guidelines.

Phase 1: Waste Segregation

Causality: Aniline derivatives are weak bases and electron-rich aromatic systems. They can react violently with strong oxidizing agents, acid chlorides, and acid anhydrides, potentially generating heat or toxic gases[6].

  • Identify Waste Stream: Designate a specific waste stream exclusively for aromatic amines and halogenated/non-halogenated organic solvents.

  • Verify Compatibility: Ensure the waste container does not contain nitric acid, peroxides, or other strong oxidizers.

Phase 2: Primary Containment & Labeling

Causality: Proper containment prevents fugitive emissions and dermal exposure, which is critical since N-alkyl anilines are readily absorbed through the skin[1].

  • Select Container: Use high-density polyethylene (HDPE) or amber glass containers. Avoid metals that may react or degrade over time.

  • Seal: Utilize a secure, leak-proof cap. Do not leave funnels in the waste container.

  • Labeling: Affix a hazardous waste label immediately upon the first drop of waste. The label must explicitly state: "Hazardous Waste: Toxic, Contains N-(cyclopropylmethyl)-2-methoxyaniline (Aromatic Amine)." Check the "Toxic" and "Environmental Hazard" pictograms[4][5].

Phase 3: Satellite Accumulation
  • Secondary Containment: Place the primary waste container inside a secondary containment bin capable of holding 110% of the primary container's volume.

  • Storage Conditions: Store in a cool, dry, well-ventilated area (preferably under a fume hood or in a dedicated flammables/toxics cabinet) away from direct sunlight and heat sources[5].

Phase 4: Institutional Transfer & Final Destruction

Causality: Due to the stability of the aromatic ring and the presence of nitrogen, biological degradation in standard wastewater treatment is insufficient[4].

  • EHS Manifesting: Submit a waste pickup request to your institutional EHS department or a licensed hazardous waste contractor.

  • Incineration: The only recognized, safe method for final destruction is high-temperature chemical incineration. The incinerator must be equipped with an afterburner and a flue gas scrubber to capture and neutralize nitrogen oxide ( NOx​ ) emissions generated during combustion[4][5].

Spill Containment & Remediation Protocol

In the event of an accidental release, immediate and systematic action is required to prevent dermal exposure and environmental contamination.

  • Evacuate and Isolate: Clear the immediate area of personnel not wearing appropriate Personal Protective Equipment (PPE: chemical-resistant suit, nitrile/butyl rubber gloves, and a full-face respirator with ABEK cartridges)[7].

  • Eliminate Ignition Sources: Remove all heat and spark sources, as the vapors may be combustible[8].

  • Containment: Prevent the spill from entering drains, sewers, or watercourses[5].

  • Absorption: Cover the liquid spill with an inert, non-combustible absorbent material (e.g., dry sand, diatomaceous earth, or vermiculite). Do not use combustible materials like sawdust[9].

  • Collection: Using non-sparking tools, sweep the absorbed mixture into a heavy-duty, sealable hazardous waste container[9].

  • Decontamination: Wash the spill area with a mild detergent and water, collecting all rinsate as hazardous waste.

Quantitative Data & Parameters

The following table summarizes the critical parameters for handling and disposing of this class of compounds.

ParameterGuideline / CharacteristicOperational Safety Implication
Primary Health Hazard Toxic via oral, dermal, and inhalation routes[4].Strict adherence to PPE; work exclusively in a fume hood.
Systemic Toxicity Methemoglobinemia inducer[1].Onset of symptoms (cyanosis) may be delayed; seek immediate medical help upon exposure.
Environmental Hazard Very toxic to aquatic life (Acute/Chronic Category 1)[4][5].Absolute prohibition of drain disposal.
Incompatible Materials Strong oxidizers, acid chlorides, anhydrides[6].Strict waste segregation required to prevent exothermic reactions.
Final Disposal Method Licensed Chemical Incineration[4][5].Requires specialized facilities with NOx​ scrubbing capabilities.

Waste Management Workflow

WasteWorkflow N1 Waste Generation (Liquid/Solid) N2 Chemical Segregation (Isolate from Oxidizers) N1->N2 N3 Primary Containment (HDPE/Amber Glass) N2->N3 N4 Satellite Accumulation (Secondary Containment) N3->N4 N5 EHS Transfer & Manifesting N4->N5 N6 Licensed Incineration (NOx Scrubbing) N5->N6

Figure 1: Standardized laboratory waste management workflow for toxic aniline derivatives.

References

  • Centers for Disease Control and Prevention (CDC) / ATSDR. "Aniline | Medical Management Guidelines | Toxic Substance Portal". CDC.gov.
  • National Institutes of Health (NIH). "Aniline Acute Exposure Guideline Levels". NCBI.
  • Harrison, J. H. "Contribution of aniline metabolites to aniline-induced methemoglobinemia". SciSpace.
  • CDH Fine Chemical.
  • AGR Enterprises. "Material Safety Data Sheet - o-Anisidine MSDS". agr11.com.
  • ChemicalBook.
  • Thermo Fisher Scientific.
  • Fisher Scientific. "SAFETY DATA SHEET - N-Methylaniline". fishersci.com.
  • CPAchem. "Safety data sheet - N-Methylaniline". cpachem.com.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.